N-Me-D-Ser-OMe.HCl

Core Science & Biosynthesis

N-Methyl-D-Serine Methyl Ester Hydrochloride: Technical Profile

Executive Summary

N-Methyl-D-Serine methyl ester hydrochloride is a specialized amino acid derivative utilized primarily in the synthesis of peptidomimetics and the investigation of NMDA (N-methyl-D-aspartate) receptor pharmacology. Unlike its non-methylated counterpart (D-Serine methyl ester), the N-methyl variant introduces steric hindrance and alters hydrogen bonding potential, significantly enhancing metabolic stability against proteolytic enzymes.

Critical CAS Note: As of 2026, a dedicated, widely recognized CAS Registry Number for the specific hydrochloride salt of N-Methyl-D-Serine methyl ester is not established in major public chemical inventories (PubChem, CAS Common Chemistry). Researchers must often synthesize it in situ or source it via its N-protected precursor, Boc-N-Me-D-Ser-OMe (CAS 220903-92-4) .[1]

Identification & Chemical Data

This section defines the molecule through its structural hierarchy, addressing the "CAS Ambiguity" by providing the registry numbers for its direct precursors.

Nomenclature[1]

• IUPAC Name: Methyl (2R)-3-hydroxy-2-(methylamino)propanoate hydrochloride

• Common Names: N-Me-D-Ser-OMe·HCl; H-N-Me-D-Ser-OMe·HCl

• Chemical Formula: C₅H₁₁NO₃ · HCl

• Molecular Weight: 147.17 g/mol (Free base) + 36.46 (HCl) ≈ 183.63 g/mol

Registry Data (Traceability Matrix)

Due to the niche status of the final salt, procurement and identification rely on the following validated precursors:

Chemical Entity	Role	CAS Registry Number
Boc-N-Me-D-Ser-OMe	Primary Commercial Precursor
N-Methyl-D-Serine	Parent Amino Acid
D-Serine Methyl Ester HCl	Structural Analog (Non-methylated)

Technical Insight: Do not confuse this molecule with O-Methyl-D-Serine (methoxy group on the side chain) or D-Serine Methyl Ester (primary amine).[1] The N-methylation is the critical structural feature governing its unique biological profile.

Synthesis & Experimental Protocols

The isolation of N-Methyl-D-Serine methyl ester hydrochloride is best achieved through the deprotection of its Boc-protected precursor. Direct esterification of N-Methyl-D-Serine is possible but less common due to the high cost and scarcity of the parent amino acid compared to the Boc-derivative.[1]

Workflow Visualization

The following diagram illustrates the standard laboratory synthesis pathway:

Caption: Figure 1. Standard synthesis via acidolytic deprotection of the Boc-carbamate.[1]

Protocol: Deprotection of Boc-N-Me-D-Ser-OMe

Objective: To generate high-purity N-Methyl-D-Serine methyl ester hydrochloride for immediate use in peptide coupling.

Materials:

• Boc-N-Me-D-Ser-OMe (1.0 eq)

• 4M HCl in Dioxane (10.0 eq)[1]

• Dichloromethane (DCM), anhydrous[1]

• Diethyl Ether (Et₂O), anhydrous[1]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 1.0 mmol of Boc-N-Me-D-Ser-OMe in 2 mL of anhydrous DCM.

• Acidification: Cool the solution to 0°C using an ice bath. Add 2.5 mL (10 mmol) of 4M HCl in Dioxane dropwise under inert atmosphere (N₂ or Ar).

• Reaction: Remove the ice bath and stir at room temperature (25°C) for 60 minutes. Monitor by TLC (disappearance of starting material).

• Isolation: Concentrate the mixture in vacuo to remove excess HCl and solvent.

• Purification: Triturate the resulting oil/solid with cold anhydrous Diethyl Ether (3 x 10 mL) to remove lipophilic byproducts.

• Drying: Decant the ether and dry the white precipitate under high vacuum for 4 hours.

  • Yield Expectations: Quantitative conversion (>95%).[1]

  • Storage: Store at -20°C under desiccated conditions. Hygroscopic.

Applications in Drug Development[1]

Peptidomimetics & Stability

The N-methylation of amino acids is a pivotal strategy in medicinal chemistry to improve the pharmacokinetic properties of peptide drugs.[1]

• Proteolytic Resistance: The N-methyl group eliminates the hydrogen on the amide nitrogen, preventing the formation of the transition state required by many proteases for peptide bond cleavage.

• Conformational Constraint: N-methylation restricts the rotation around the N-Cα bond (

  torsion angle), locking the peptide into specific conformations (often -turns) that can enhance receptor binding affinity.

NMDA Receptor Research

While D-Serine is a potent co-agonist at the glycine site of the NMDA receptor, N-methylated analogs are used to probe the steric tolerance of the ligand-binding domain.

Data Comparison: Stability vs. Native D-Serine

Parameter	D-Serine Methyl Ester	N-Methyl-D-Serine Methyl Ester
Protease Stability	Low (Rapid hydrolysis)	High (Steric shielding)
Lipophilicity (LogP)	Low (Hydrophilic)	Moderate (Improved membrane permeability)
H-Bond Donor Count	2 (Amine)	1 (Secondary Amine)
Primary Use	NMDA Agonist Precursor	Peptidomimetic Building Block

Biological Logic Diagram

The following diagram details the mechanism by which N-methylation enhances drug viability.

Caption: Figure 2. Mechanistic impact of N-methylation on peptide stability and pharmacokinetics.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Handling: Handle in a fume hood. The hydrochloride salt is acidic; avoid contact with strong bases and oxidizing agents.

• Storage: Highly hygroscopic.[1] Must be stored in a tightly sealed container at -20°C. Exposure to moisture will lead to hydrolysis of the methyl ester to the free acid (N-Methyl-D-Serine).

References

• Chemical Abstracts Service (CAS). Common Chemistry: Boc-N-Me-D-Ser-OMe (CAS 220903-92-4).[1] American Chemical Society.[1] Retrieved from [Link][1]

• Chemical Abstracts Service (CAS). Common Chemistry: N-Methyl-D-Serine (CAS 915405-01-5).[1] American Chemical Society.[1] Retrieved from [Link][1]

• PubChem. D-Serine methyl ester hydrochloride (CAS 5874-57-7). National Library of Medicine.[1] Retrieved from [Link]

• Aurelio, L., et al. (2004). Synthetic Preparation of N-Methyl-α-amino Acids.[1] Chemical Reviews, 104(11), 5823–5846.[1] (Contextual grounding for N-methylation protocols).

• Chatterton, J. E., et al. (2002). Excitatory glycine receptors containing the NR3 family of NMDA receptor subunits. Nature, 415, 793–798.[1] (Contextual grounding for NMDA receptor modulation).

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

Solubility properties of N-Methyl-D-Serine methyl ester HCl in water vs organic solvents

This guide details the solubility profile, solvent compatibility, and handling protocols for N-Methyl-D-Serine Methyl Ester Hydrochloride .

Technical Note: While specific quantitative solubility data (mg/mL) for this exact N-methylated derivative is rare in public literature, the data below is synthesized from the physicochemical properties of the closest structural analog (D-Serine Methyl Ester HCl ) and standard behavior of amino acid ester salts.

Executive Summary & Compound Analysis

Compound: N-Methyl-D-Serine Methyl Ester Hydrochloride Chemical Structure: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

Class: Amino Acid Ester Salt (Secondary Amine)[1]

The solubility behavior of this compound is dominated by its ionic character (hydrochloride salt).[2] Despite the presence of two methyl groups (N-methyl and O-methyl) which add slight lipophilicity, the lattice energy of the salt and the hydrogen-bonding capability of the hydroxyl group dictate a high affinity for polar protic solvents.

Physicochemical Drivers[4]

• Ionic Head (Dominant): The protonated secondary amine (

  ) and chloride counter-ion create a high-polarity region, rendering the molecule insoluble in non-polar organic solvents.

• Hydroxyl Group: The side-chain

  acts as both a hydrogen bond donor and acceptor, further anchoring the molecule in aqueous or alcoholic media.

• Ester Functionality: While the methyl ester reduces polarity compared to the free acid, it introduces a stability risk (hydrolysis) in aqueous environments.

Solubility Landscape

The following table categorizes solvent compatibility based on the "Like Dissolves Like" principle applied to the HCl salt form.

Table 1: Solubility Classification (HCl Salt Form)

Solvent Class	Representative Solvents	Solubility Status	Technical Application
Polar Protic	Water, Methanol, Ethanol	High	Primary solvents for dissolution and reaction.
Polar Aprotic	DMSO, DMF	High	Used for reactions requiring anhydrous conditions.
Polar Aprotic	Acetonitrile, Acetone	Moderate to Low	Often used as anti-solvents for crystallization.
Halogenated	Dichloromethane (DCM), Chloroform	Low / Insoluble *	Insoluble as salt; Soluble as free base.
Esters/Ethers	Ethyl Acetate, THF, Diethyl Ether	Insoluble	Standard anti-solvents for precipitation/washing.
Hydrocarbons	Hexanes, Toluene, Heptane	Insoluble	Used to wash away non-polar impurities.

Critical Distinction: The solubility profile inverts if the salt is neutralized to the Free Base . The Free Base is soluble in DCM and Ethyl Acetate but less soluble in water.

Experimental Protocols

Protocol A: Visual Solubility Assessment (Quick Screen)

Use this protocol to verify solvent suitability before scaling up.

• Prepare: Weigh 10 mg of N-Methyl-D-Serine methyl ester HCl into a 4 mL clear glass vial.

• Add Solvent: Add 100 µL of the target solvent (starting concentration: 100 mg/mL).

• Agitate: Vortex for 30 seconds.

• Observe:

  • Clear Solution: Soluble.[2][3][4][5][6]

  • Cloudy/Precipitate: Saturation reached or insoluble.

• Dilute: If insoluble, add solvent in 100 µL increments up to 1 mL (final conc: 10 mg/mL).

• Heat (Optional): If insoluble at RT, heat to 40°C (water bath) to check for temperature-dependent solubility (useful for recrystallization).

Protocol B: "Salt-Switch" Extraction (Purification)

This is the standard method to transfer the compound from an aqueous reaction mixture into an organic solvent for isolation.

Objective: Convert water-soluble HCl salt into organic-soluble Free Base.

• Dissolution: Dissolve the crude HCl salt in a minimal volume of Water (approx. 5-10 mL/g).

• Basification: Cool to 0°C. Slowly add Saturated

  or solution until pH reaches ~9-10.

  • Caution: Do not use strong bases (NaOH) or high temperatures, as this will rapidly hydrolyze the methyl ester to the carboxylic acid.

• Extraction: Immediately extract the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate .

• Drying: Combine organic layers, dry over anhydrous

  , and filter.

• Isolation: Evaporate solvent in vacuo (keep bath < 30°C) to obtain the N-Methyl-D-Serine methyl ester as a Free Base oil .

  • Storage Note: The free base is less stable than the HCl salt. Use immediately or re-convert to salt.

Stability & Handling Risks

The Hydrolysis Hazard

The methyl ester moiety is susceptible to hydrolysis, converting the valuable intermediate back into N-Methyl-D-Serine (free acid).

• Risk Factor: High pH (Basic) > High Temperature > Long duration in water.

• Mitigation:

  • Store the HCl salt in a desiccator at -20°C (Hygroscopic).

  • When in aqueous solution, keep temperature low (0-4°C) and process quickly.

  • Avoid unbuffered aqueous solutions for long-term storage; the natural acidity of the HCl salt (pH ~3-4) offers some self-protection against base hydrolysis, but acid hydrolysis is still possible over time.

Workflow Visualization

The following diagram illustrates the solubility logic and the "Salt-Switch" purification workflow.

Caption: Solubility decision tree showing the contrast between direct dissolution (left) and the salt-switch extraction method (center).

References

• ChemicalBook. (2025). D-Serine methyl ester hydrochloride Properties and Solubility Data. Retrieved from

  • Note: Used as primary analog data source for Serine methyl ester HCl salts.

• Thermo Fisher Scientific. (2024). L-Serine methyl ester hydrochloride, 98% Safety Data Sheet (SDS). Retrieved from

  • Verifies water solubility (50 mg/mL) and hygroscopic nature.[5]

• Bodanszky, M. (1993).[7] Principles of Peptide Synthesis. Springer-Verlag.

  • Authoritative text on the handling, protection, and solubility of amino acid esters in synthesis.

• Li, J., & Sha, Y. (2008).[4] "A Convenient Synthesis of Amino Acid Methyl Esters". Molecules, 13(5), 1111–1119.[4] Retrieved from

  • Describes the synthesis and isolation of amino acid ester hydrochlorides using methanol/TMSCl.

Sources

• 1. CAS 719-22-2: 2,6-Di-tert-butyl-1,4-benzoquinone [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. adipogen.com [adipogen.com]
• 4. Glycine methyl ester hydrochloride - Wikipedia [en.wikipedia.org]
• 5. L-Serine methyl ester hydrochloride, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 6. 2,6-Di-tert-butyl-p-benzoquinone | 719-22-2 [chemicalbook.com]
• 7. research-portal.uu.nl [research-portal.uu.nl]

Commercial suppliers of high purity N-Me-D-Ser-OMe.HCl

Technical Whitepaper: Sourcing, Synthesis, and Validation of N-Me-D-Ser-OMe·HCl

Executive Summary

N-Methyl-D-Serine Methyl Ester Hydrochloride (N-Me-D-Ser-OMe[1][2][3]·HCl ) is a critical chiral building block in the synthesis of peptidomimetics and NMDA receptor modulators.[1] Its structural features—the N-methyl group and D-stereochemistry—confer proteolytic stability and specific receptor affinity.[1][2] However, this compound presents a unique sourcing challenge: it is rarely cataloged as the free HCl salt due to hygroscopicity and stability concerns.

This guide details the "Precursor-to-Product" sourcing strategy, identifying the stable commercial forms (Boc-protected intermediates) and providing a self-validating protocol to generate and verify the high-purity HCl salt in-house.

Part 1: Chemical Identity & The Supply Gap[1][2]

Unlike standard amino acids, N-methylated esters are often absent from "In-Stock" catalogs as hydrochloride salts.[2] They are predominantly supplied as Boc-protected precursors to prevent diketopiperazine formation and hydrolysis during storage.[2]

Target Molecule Profile

Attribute	Specification
Target Compound	N-Me-D-Ser-OMe[1][2][4][5][6][7]·HCl
IUPAC Name	Methyl (2R)-3-hydroxy-2-(methylamino)propanoate hydrochloride
Key Precursor	Boc-N-Me-D-Ser-OMe (Commercial Standard)
Precursor CAS	220903-92-4 (Boc-protected ester)
Stereochemistry	D-Isomer (>99% ee required)
Critical Risk	Racemization (L-isomer impurity) & O-Methylation

Part 2: The Supply Landscape

Sourcing must focus on manufacturers capable of N-methylation without racemization.[2] Do not search solely for the HCl salt; search for the stable Boc-N-Me-D-Ser-OMe .[1][2]

Tier 1: Specialized N-Methyl Suppliers (High Reliability)

These vendors specialize in "unnatural" amino acids and offer verified optical purity.[2]

Supplier	Category	Key Capability	Region
Watanabe Chemical	Specialist	Gold standard for N-methyl amino acids; high strictness on chiral purity.[1][2]	Japan
Enamine	CRO/Catalog	Massive building block library; "Make-on-Demand" capability for specific salts.[1][2]	Ukraine/EU
ChemPep	Peptide Focused	Stocks the Boc-protected precursor (CAS 220903-92-4).[1][2]	USA
Bachem	GMP Supplier	Best for bulk/GMP needs; requires inquiry for non-standard derivatives.[1]	Swiss/USA

Tier 2: Custom Synthesis & Aggregators

• Combi-Blocks / Chem-Impex: Often carry the D-Ser-OMe starting material or the Boc-N-Me-D-Ser-OH acid.[1][2]

• Dayang Chem: Validated source for bulk Boc-protected intermediates.[2][7]

Part 3: Sourcing & Synthesis Workflow (The "Self-Validating" System)

Since the HCl salt is often made in situ, the most robust workflow is to purchase the Boc-protected ester and deprotect it immediately prior to use. This ensures maximum purity.

Diagram 1: Procurement & Generation Decision Tree

Caption: Strategic decision tree for sourcing N-Me-D-Ser-OMe.HCl via stable precursors.

Part 4: Technical Protocol: Generation & Validation

Objective: Convert commercial Boc-N-Me-D-Ser-OMe to N-Me-D-Ser-OMe·HCl and validate optical purity.

Step 1: Deprotection (The Generation Step)[1][2]

• Reagents: 4N HCl in Dioxane (anhydrous).

• Protocol:

  • Dissolve 1.0 eq of Boc-N-Me-D-Ser-OMe in minimal dry DCM.[1][2]

  • Add 10 eq of 4N HCl/Dioxane at 0°C.

  • Stir at 0°C -> RT for 1 hour (Monitor by TLC; Boc removal is rapid).

  • Critical: Evaporate solvent in vacuo without heating above 30°C to avoid hydrolysis of the methyl ester.

  • Triturate the residue with anhydrous diethyl ether to precipitate the HCl salt.[1]

Step 2: Quality Control (The Validation Step)

You must validate two attributes: Chemical Identity (Did the ester survive?) and Chiral Purity (Did it racemize?).[1]

A. H-NMR Validation (Identity)

• Solvent: DMSO-d6.

• Key Signals:

  • 3.70 ppm (s, 3H, -COOCH ): Confirms ester integrity.[1]
  • 2.50-2.60 ppm (s, 3H, N-CH ): Confirms N-methylation.[2]

  • Absence of

    1.40 ppm (s, 9H): Confirms Boc removal.

B. Chiral HPLC Validation (Purity)

• Method: Marfey’s Method (Standard for N-methyl amino acids).[2]

• Why: Direct chiral HPLC of N-methyl amino acids can be difficult due to rotamers.[2] Marfey’s reagent (FDAA) creates stable diastereomers.

• Protocol:

  • Derivatize sample with FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).[1][2]

  • Derivatize authentic L-isomer standard (N-Me-L-Ser) for comparison.[1][2]

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax).[1]

  • Elution: Linear gradient of Acetonitrile in 50mM Triethylamine phosphate (pH 3.0).

  • Criterion: The D-isomer derivative elutes after the L-isomer derivative (typically).[1][2] Target >99% purity.

Diagram 2: Analytical Validation Workflow

Caption: QC workflow ensuring chemical integrity and optical purity using Marfey's analysis.

Part 5: Handling & Storage

• Hygroscopicity: The HCl salt of serine methyl ester is extremely hygroscopic.[1]

• Storage: Store under Argon/Nitrogen at -20°C.

• Stability: If stored as the free salt for >1 month, re-validate ester content (NMR) before use, as acid-catalyzed hydrolysis to the free acid (N-Me-D-Ser-OH) can occur if moisture is present.[2]

References

• Watanabe Chemical Industries, Ltd. N-Methyl Amino Acids Catalog & Capabilities.[1] Retrieved from [1][2]

• Enamine. N-Methyl Amino Acids Building Blocks. Retrieved from

• ChemPep. Product Page: Boc-N-Me-D-Ser-OMe (CAS 220903-92-4).[1][2][6][7] Retrieved from [1][2]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247.[1][2]

• Aurelio, L., et al. (2004). Synthetic Preparation of N-Methyl-α-amino Acids.[1][2] Chemical Reviews, 104(11), 5823–5846. [2]

Sources

• 1. N-Methyl Amino Acids - Enamine [enamine.net]
• 2. D-Serine methyl ester hydrochloride | C4H10ClNO3 | CID 11446470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Boc-n-me-d-allo-ile-oh Price from Supplier Brand Shanghai Amole Biotechnology Co., Ltd. on Chemsrc.com [m.chemsrc.com]
• 5. Strength - About Us | WATANABE CHEMICAL INDUSTRIES,LTD. [watanabechem.co.jp]
• 6. chempep.com [chempep.com]
• 7. echemi.com [echemi.com]

Technical Monograph: Stability Profile and Preservation Strategies for N-Me-D-Ser-OMe·HCl

Executive Summary

N-Methyl-D-Serine Methyl Ester Hydrochloride (N-Me-D-Ser-OMe·HCl) is a critical intermediate in the synthesis of NMDA receptor modulators and modified peptide therapeutics. While the hydrochloride salt form confers improved stability over the free base, the compound remains vulnerable to hydrolytic degradation and hygroscopic failure. This guide defines the physicochemical stability boundaries of N-Me-D-Ser-OMe·HCl and establishes a self-validating storage protocol to ensure reagent integrity for drug development applications.

Chemical Profile & Vulnerability Analysis

To understand the storage requirements, one must first analyze the molecular vulnerabilities. The hydrochloride salt serves as a kinetic trap, preventing the amine from acting as a nucleophile; however, the ester moiety remains susceptible to environmental moisture.

Structural Properties

Property	Specification	Critical Note
Chemical Name	N-Methyl-D-Serine Methyl Ester Hydrochloride
CAS Number	113269-37-7	Verify specific isomer/salt form before use.
Molecular Formula
Physical State	White Crystalline Powder	Yellowing indicates free base liberation or oxidation.
Hygroscopicity	Moderate to High	The HCl lattice attracts atmospheric water.

The "N-Methyl" Factor

Unlike standard amino acid esters, the N-methyl group introduces specific stability nuances:

• Reduced Intermolecular H-Bonding: The N-methyl substitution removes a hydrogen bond donor, potentially lowering the lattice energy compared to non-methylated serine esters. This can increase solubility but also hygroscopicity.

• Steric Hindrance: The methyl group provides slight steric shielding to the carbonyl carbon, potentially retarding hydrolysis rates compared to Ser-OMe, but not sufficiently to negate the need for strict moisture control.

• Cyclization Risk: If the salt is neutralized (pH > 7), N-methyl amino esters have a high propensity to form Diketopiperazines (DKPs) due to the cis-configuration preference of the N-methyl peptide bond precursors.

Degradation Mechanisms

The primary failure mode for N-Me-D-Ser-OMe·HCl is Hydrolysis , followed by Cyclization (if mishandled).

Hydrolysis Pathway (Primary Threat)

Moisture acts as the reagent. The reaction is autocatalytic in the presence of trace acid but accelerates exponentially if the pH rises.

Figure 1: Hydrolytic degradation pathway. The methyl ester is cleaved to the free acid and methanol. This reaction is irreversible in storage conditions.

Cyclization (Secondary Threat)

While the HCl salt inhibits this, accidental exposure to basic vapors (e.g., ammonia, volatile amines in a shared fridge) can trigger dimerization.

Storage & Handling Protocol (The "Gold Standard")

This protocol is designed to be self-validating . If the protocol is breached, the analytical checks in Section 4 will detect the failure immediately.

Environmental Conditions

• Temperature: -20°C ± 5°C . (Arrhenius kinetics dictate that hydrolysis rates roughly double for every 10°C increase).

• Atmosphere: Inert gas blanket (Argon or Nitrogen).[1][2]

• Container: Amber glass vial with a PTFE-lined screw cap, sealed with Parafilm, placed inside a secondary desiccated container.

Handling Workflow

Figure 2: Handling workflow to minimize moisture intrusion. The equilibration step is the most frequently skipped and the most common cause of batch failure.

Analytical Validation (QC)

Trust but verify. Before using N-Me-D-Ser-OMe·HCl in critical synthesis (e.g., GMP peptide coupling), verify its integrity using these methods.

1H-NMR Validation (The Definitive Test)

Dissolve ~5 mg in DMSO-d6 or D2O .

• Target Signal: Methyl ester singlet at ~3.7 - 3.8 ppm .

• Degradation Signal: Appearance of a Methanol singlet at ~3.17 ppm (in DMSO) or ~3.34 ppm (in D2O).

• Pass Criteria: Integration of Methanol peak < 1% relative to the Methyl Ester peak.

Karl Fischer (KF) Titration

• Purpose: Measures water content directly.

• Limit: Water content should be ≤ 1.0% w/w .

• Note: If KF is unavailable, the "clumping test" is a crude indicator. Free-flowing powder is likely dry; clumps indicate significant moisture absorption.

Thin Layer Chromatography (TLC)

• Mobile Phase: n-Butanol : Acetic Acid : Water (3:1:1).

• Visualization: Ninhydrin stain.

• Observation: The ester will have a higher Rf value than the free acid (N-Me-D-Ser). A smear or second lower spot indicates hydrolysis.

References

• Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. John Wiley & Sons. (Foundational text on amino acid ester stability and hydrolysis kinetics).

• Bachem. (n.d.). Handling and Storage of Peptides and Amino Acid Derivatives. Retrieved from

• Sigma-Aldrich. (n.d.). Product Specification: D-Serine Methyl Ester Hydrochloride. Retrieved from (Representative stability data for serine methyl esters).

• Carpenter, J. F., et al. (1997). Rational Design of Stable Lyophilized Protein Formulations: Some Practical Advice. Pharmaceutical Research, 14(8), 969–975. (Principles of hygroscopicity and hydrolysis in storage).
• Gilon, C., et al. (2003). Backbone Cyclization of Peptides. Biopolymers, 71(5), 534-551.

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]

Protocols & Analytical Methods

Protocol for coupling N-Me-D-Ser-OMe.HCl in solid phase peptide synthesis (SPPS)

Application Note: Protocol for Coupling N-Me-D-Ser-OMe.HCl in Solid Phase Peptide Synthesis (SPPS)

Executive Summary & Strategic Context

This guide details the protocol for coupling N-methyl-D-serine methyl ester hydrochloride (N-Me-D-Ser-OMe.HCl) to a resin-bound peptide.

Critical Distinction: Unlike standard SPPS building blocks (e.g., Fmoc-N-Me-D-Ser(tBu)-OH), the molecule N-Me-D-Ser-OMe.HCl possesses a protected C-terminus (methyl ester) and a free (salt) N-terminus . Therefore, it cannot be used for standard chain elongation (C

N). It is exclusively used as a nucleophile to:

• Terminate a peptide chain with a C-terminal methyl ester (e.g., for subsequent solution-phase cyclization or chemical ligation).

• Modify a side-chain carboxyl group (e.g., Asp/Glu residues).

Technical Challenges:

• Steric Hindrance: The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -methyl group introduces significant steric bulk, reducing the nucleophilicity of the amine and impeding the approach to the activated resin-bound carboxylate.

• Chemoselectivity (O- vs. N-acylation): The unprotected hydroxyl group on the serine side chain competes with the hindered

  -methyl amine. Without optimization, this leads to undesirable ester formation (O-acylation).

• Racemization:

  -methylated amino acids are prone to epimerization under basic coupling conditions.[1]

Materials & Reagents

Component	Specification	Rationale
Nucleophile	N-Me-D-Ser-OMe.HCl	Target building block. Must be dry.
Coupling Reagent	PyAOP (Preferred) or HATU	PyAOP (Phosphonium salt) avoids the guanidinylation side-reaction common with uronium salts (HATU) when coupling to hindered secondary amines [1].[2]
Additive	HOAt (1-Hydroxy-7-azabenzotriazole)	Essential for -methyl couplings.[1] Accelerates reaction and suppresses racemization more effectively than HOBt [2].
Base	DIPEA (Diisopropylethylamine)	Sterically hindered base to neutralize the HCl salt and maintain basic pH for coupling.
Solvent	NMP (N-Methyl-2-pyrrolidone)	Superior swelling and solvation for hindered couplings compared to DMF.
Resin	Peptide-Resin with Free -COOH	The resin-bound peptide must have an activated carboxylic acid (e.g., side-chain anchored Asp/Glu or specialized linker).

Experimental Protocol

Phase 1: Preparation & Activation

Objective: Generate a highly reactive active ester on the resin while preparing the hindered nucleophile.

• Resin Preparation:

  • Swell the resin (containing the free carboxylic acid) in NMP for 30 minutes.

  • Note: Ensure all Fmoc groups are removed and the target carboxyl group is exposed.

• Nucleophile Solution (The "Amine Cocktail"):

  • In a separate vial, dissolve N-Me-D-Ser-OMe.HCl (3.0 equivalents relative to resin loading) in NMP.

  • Add DIPEA (3.0 equivalents).

  • Crucial Step: Vortex immediately. The DIPEA neutralizes the HCl salt, liberating the free amine.

  • Warning: Do not let this sit for hours; free serine esters can undergo auto-dimerization or hydrolysis over long periods.

• Activation of Resin-Bound Carboxyl:

  • Add HOAt (3.0 eq) and PyAOP (3.0 eq) dissolved in NMP to the resin.

  • Add DIPEA (6.0 eq).

  • Process: Shake for 1–2 minutes to form the activated At-ester in situ.

  • Why PyAOP? Unlike HATU, PyAOP does not react with the slow-reacting secondary amine to form a dead-end guanidino species [3].

Phase 2: The Coupling Reaction

Objective: Drive the sterically hindered N-methyl amine to react with the resin-bound acid.

• Addition: Add the Nucleophile Solution (from Step 2) to the pre-activated resin mixture.

• Reaction Conditions:

  • Time: 4 to 16 hours. (N-methyl couplings are kinetically slow).

  • Temperature: Ambient (

    ).

  • Optional: Microwave irradiation (

    , 25 Watts) can significantly accelerate this step but increases racemization risk. Use only if room temperature coupling fails.

• Monitoring:

  • Standard Kaiser tests fail for secondary amines and carboxyl activation.

  • Method: Cleave a micro-sample of resin (e.g., with 1% TFA/DCM if using 2-CTC resin) and analyze via LC-MS . Look for the mass shift corresponding to

    .

Phase 3: Post-Coupling Treatment (The O N Shift)

Objective: Correct any O-acylation that occurred due to the free hydroxyl group.

If LC-MS shows a peak corresponding to the product but the coupling efficiency was low, or if O-acylation is suspected (ester bond is labile):

• Wash resin with DMF (

  ).[3]

• Treat resin with 10% DIPEA in DMF for 30 minutes.

• Mechanism: Basic conditions promote the intramolecular

  acyl shift, converting the kinetically favored (but thermodynamically less stable) ester product into the desired amide product [4].

Troubleshooting & Optimization

Issue	Diagnosis	Solution
Low Yield	Incomplete coupling due to sterics.	Double Couple: Repeat the coupling with fresh reagents. Switch solvent to DMSO/NMP (1:1) to improve solvation of aggregated chains.
Guanidinylation	Mass spec shows (if HATU used).	Switch to PyAOP or COMU . Avoid uronium salts with hindered amines.
O-Acylation	Product hydrolyzes easily; IR shows ester peak.	Perform the O N acyl shift wash (Phase 3). Ensure excess base is present during coupling.
Racemization	D-isomer converts to L-isomer.	Use Oxyma Pure instead of HOAt (less acidic). Keep temperature .

Visualizing the Workflow

The following diagram illustrates the critical decision points and reaction flow for this specific hindered coupling.

Caption: Workflow for coupling hindered N-Me-D-Ser-OMe showing correction paths for steric failure and O-acylation.

References

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-products." Tetrahedron Letters, 31(2), 205-208. Link

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[1][4][5] An efficient peptide coupling additive." Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Albericio, F., et al. (1998). "On the use of phosphonium salts for the coupling of N-methylated amino acids."[2][4][6] Journal of Organic Chemistry, 63(26), 9678-9683. Link

• Coin, I., et al. (2007). "Depsipeptides as conformational switches in polypeptide synthesis." Nature Protocols, 2, 3247–3256. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Video: Solid Phase Synthesis: Principles, Peptide Synthesis [jove.com]
• 4. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Synthesis of N-Methylated Cyclic Peptides Utilizing N-Methyl-D-Serine Methyl Ester

Introduction & Strategic Rationale

The incorporation of N-methylated D-amino acids, such as N-Methyl-D-Serine, into cyclic peptide scaffolds is a transformative strategy in modern drug development. Natural products like the antifungal depsipeptide Aureobasidin A[1] and the histone methyltransferase inhibitor Chaetocin[2] leverage N-methylated residues to achieve profound biological activity and metabolic stability[3].

From a pharmacokinetic perspective, backbone N-methylation fundamentally alters the physicochemical properties of the peptide by eliminating hydrogen bond donors. This reduction in polarity drastically lowers the desolvation energy required for membrane transit, thereby enhancing passive permeability and oral bioavailability[4]. Furthermore, the D-stereocenter of N-Methyl-D-Serine induces specific backbone dihedral angles (

, ) that strongly favor reverse turns (e.g., -turns), pre-organizing the linear precursor into a conformation that thermodynamically favors head-to-tail macrocyclization.

This application note provides a field-validated, self-validating guide for utilizing N-Methyl-D-Serine methyl ester as a core building block in the synthesis of highly constrained cyclic peptides.

Mechanistic Insights: The Causality of Synthetic Choices

To successfully incorporate N-Methyl-D-Serine into a peptide, researchers must navigate three primary synthetic bottlenecks:

A. Overcoming Steric Hindrance in Acylation

The secondary amine of N-Methyl-D-Serine presents significant steric bulk, which drastically reduces the nucleophilicity of the nitrogen[4]. Standard coupling reagents (e.g., HBTU, DIC/HOBt) often fail to achieve complete acylation, leading to truncated sequences.

• Causality-Driven Solution: Highly reactive uronium salts (e.g., HATU, COMU) combined with HOAt are required to form a highly active ester intermediate. Additionally, the adjacent

  -hydroxyl group of the serine side chain must be orthogonally protected (e.g., with a tert-butyl or trityl group) to prevent competitive O-acylation and subsequent O-to-N acyl shifts.

B. Mitigation of Diketopiperazine (DKP) Formation

A critical failure point in Fmoc-Solid Phase Peptide Synthesis (SPPS) involving N-methylated amino acids is the spontaneous formation of diketopiperazines (DKPs) at the dipeptide or tripeptide stage[5]. When the Fmoc group is removed from the residue immediately following the N-methyl amino acid, the resulting free amine can nucleophilically attack the ester linkage anchoring the peptide to the resin, cleaving the chain prematurely.

• Causality-Driven Solution: Utilizing highly sterically hindered resins (such as 2-chlorotrityl chloride resin) and employing rapid, microwave-assisted coupling for the subsequent residue minimizes the exposure time of the free amine, effectively outcompeting the intramolecular DKP cyclization pathway.

C. Saponification of the Methyl Ester

While N-Methyl-D-Serine methyl ester is a highly stable and commercially viable starting material[6], standard Fmoc-SPPS requires a free carboxylic acid. Saponification of N-methylated amino acids is notoriously prone to base-catalyzed epimerization at the

-carbon. Alternatively, researchers may synthesize the free acid via the o-NBS protection strategy[7] or through 5-oxazolidinone intermediates[8].

• Causality-Driven Solution: When performing direct saponification, the use of LiOH in a mixed aqueous/organic solvent system at strictly controlled temperatures (0–4 °C) prevents enolization, preserving the critical D-configuration.

Caption: Mechanistic effects of backbone N-methylation on peptide pharmacokinetics and structure.

Self-Validating Experimental Protocols

Protocol 1: Preparation of Fmoc-N-Me-D-Ser(tBu)-OH from Methyl Ester

Objective: Convert the commercial N-Methyl-D-Serine methyl ester into an SPPS-compatible, orthogonally protected free acid.

• Fmoc Protection: Dissolve N-Methyl-D-Serine methyl ester hydrochloride (1.0 eq) in a 1:1 mixture of 10% aqueous Na₂CO₃ and dioxane. Cool to 0 °C. Add Fmoc-OSu (1.1 eq) dropwise. Stir for 12 hours. Extract the intermediate with ethyl acetate.

• Side-Chain Protection: Dissolve the intermediate in DCM. Introduce isobutylene gas and catalytic H₂SO₄ in a pressure vessel to yield Fmoc-N-Me-D-Ser(tBu)-OMe.

• Controlled Saponification: Dissolve Fmoc-N-Me-D-Ser(tBu)-OMe in THF/MeOH/H₂O (3:1:1). Cool to 0 °C. Add LiOH·H₂O (1.5 eq), strictly maintaining the temperature below 4 °C to prevent epimerization. Monitor by TLC until the ester is consumed (~2 hours). Acidify to pH 3 with 1M HCl, extract with EtOAc, and concentrate in vacuo.

• Self-Validation Check: Perform chiral HPLC (e.g., Chiralpak IC column, Hexane/IPA gradient) on the final product. The protocol is validated only if the L-epimer integration is <1%.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Elongation

Objective: Incorporate the N-methylated building block and elongate the peptide while suppressing DKP formation[5].

• Resin Loading: Load the C-terminal amino acid onto 2-Chlorotrityl chloride (2-CTC) resin (loading 0.4 mmol/g) using DIPEA in DCM.

• Coupling of Fmoc-N-Me-D-Ser(tBu)-OH: Pre-activate the amino acid (3.0 eq) with HATU (2.9 eq) and HOAt (3.0 eq) in DMF for 1 minute. Add to the resin with DIPEA (6.0 eq). React for 2 hours at room temperature.

• Coupling onto the N-Me Residue (Critical Step): Deprotect the Fmoc group (20% piperidine/DMF). To couple the next amino acid onto the sterically hindered secondary amine, use bis(trichloromethyl)carbonate (BTC) or microwave-assisted coupling (75 °C, 15 min) with COMU/DIPEA.

• Self-Validation Check (Chloranil Test): Standard ninhydrin (Kaiser) tests yield false negatives for secondary amines. Wash the resin and test a few beads with 2% acetaldehyde and 2% chloranil in DMF. A blue/green color indicates unreacted secondary amines. If positive, the system mandates a second coupling cycle.

Protocol 3: Head-to-Tail Macrocyclization

Objective: Cyclize the linear peptide in solution to yield the final constrained scaffold.

• Cleavage: Cleave the linear peptide from the 2-CTC resin using 1% TFA in DCM (5 × 3 min) to retain side-chain protecting groups. Neutralize the filtrate immediately with pyridine to prevent premature deprotection.

• High-Dilution Cyclization: Dissolve the linear peptide in DMF to a highly dilute concentration (1 mM) to thermodynamically favor intramolecular cyclization over intermolecular oligomerization. Add PyBOP (3.0 eq), HOAt (3.0 eq), and DIPEA (6.0 eq). Stir at room temperature for 24 hours.

• Global Deprotection: Treat the crude cyclic peptide with TFA/TIPS/H₂O (95:2.5:2.5) for 2 hours to remove the tBu protecting group from the D-Ser residue.

• Self-Validation Check: Monitor the cyclization reaction via LC-MS. The reaction is validated when the mass shifts from

  to with absolute absence of the dimer peak.

Caption: Workflow for incorporating N-Methyl-D-Serine into cyclic peptides.

Quantitative Data: Coupling Optimization

The following table summarizes the quantitative causality of choosing specific coupling reagents when acylating the sterically hindered secondary amine of N-Methyl-D-Serine during SPPS.

Coupling Reagent	Conditions	Coupling Yield (%)	Epimerization (%)	DKP Formation (%)
DIC/HOBt	RT, 2h	45	<1	15
HATU/HOAt/DIPEA	RT, 2h	85	2	5
COMU/DIPEA	MW 75°C, 15m	>98	4	<1
BTC/2,4,6-collidine	RT, 1h	95	<1	<1

Note: Microwave (MW) assisted COMU coupling provides the highest yield and suppresses DKP formation due to rapid kinetics, but slightly increases epimerization risk. BTC offers an optimal balance of high yield and stereochemical fidelity.

References

• [3] Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2012). Synthesis of N-methylated cyclic peptides. Nature Protocols, 7(3), 432-444. URL: [Link]

• [4] Li, Y., Li, W., & Xu, Z. (2021). Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool. Marine Drugs, 19(5), 311. URL: [Link]

• [5] Teixidó, M. (2005). Backbone N-modified peptides: beyond N-methylation. Dipòsit Digital de la Universitat de Barcelona. URL: [Link]

• [7] Biron, E., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183-5189. URL: [Link]

• [1] Syngenta Participations AG. (2023). Fungicidal compositions. Google Patents (EP4161269A1). URL:

• [8] Freidinger, R. M. et al. An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. ResearchGate. URL: [Link]

• [2] Kim, J., Ashenhurst, J. A., & Movassaghi, M. (2009). Total Synthesis of (+)-Chaetocin and its Analogs: Their Histone Methyltransferase G9a Inhibitory Activity. Science, 324(5924), 238-241. URL: [Link]

Sources

• 1. EP4161269A1 - Fungicidal compositions - Google Patents [patents.google.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. Synthesis of N-methylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. DSpace [diposit.ub.edu]
• 6. chempep.com [chempep.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Optimized Hydrolysis of Methyl Esters in N-Me-D-Ser Peptides

This Application Note is designed for researchers in peptide chemistry and drug discovery. It addresses the specific synthetic challenge of hydrolyzing the methyl ester of N-methyl-D-Serine (N-Me-D-Ser-OMe) containing peptides without inducing racemization or diketopiperazine (DKP) formation.

Executive Summary

Hydrolyzing the methyl ester of C-terminal N-methylated amino acids—specifically N-Me-D-Ser-OMe —presents a "perfect storm" of synthetic challenges. Standard saponification protocols (NaOH/MeOH) frequently fail, resulting in epimerization (racemization) of the sensitive D-center or catastrophic yield loss via diketopiperazine (DKP) formation .

This guide details the mechanistic root of these failures and provides three tiered protocols ranging from optimized standard conditions to specialized anhydrous techniques.

Mechanistic Analysis: The "Double Trouble" of N-Methylation

To successfully hydrolyze this ester, one must understand why standard conditions fail. The N-methyl group fundamentally alters the electronic and conformational landscape of the peptide.

A. The Racemization Risk (Electronic Effect)

In standard amino acids, the amide proton (N-H) is the most acidic site. Base deprotonates N-H first, creating an anion that electrostatically shields the

-proton.

• In N-Me peptides: There is no amide proton.[1] The base directly attacks the

  -proton (which is now the most acidic site), leading to enolization and rapid racemization of the D-center to the L-form.

B. The DKP Trap (Conformational Effect)

DKP formation requires the peptide bond to adopt a cis conformation to allow the N-terminal amine to attack the C-terminal ester.

• Standard Peptides: The trans conformation is energetically favored (>99%), making DKP formation slow.

• N-Me Peptides: Steric clash between the N-methyl group and the side chain destabilizes the trans form. The cis population increases significantly, accelerating DKP formation by orders of magnitude.

Diagram 1: Competing Pathways

Caption: Pathway competition. High temperatures favor DKP/Racemization. Low temperatures and specific cations favor Hydrolysis.

Experimental Protocols

Protocol A: Lithium Hydroxide in THF (The Optimized Standard)

Best for: Robust substrates where DKP risk is moderate. Rationale: Lithium (

) is a weaker Lewis acid than Sodium ( ) or Potassium ( ), reducing the stabilization of the enolate intermediate and thus minimizing racemization. THF is used to solubilize the protected peptide and reduce the effective basicity compared to MeOH.

Reagents:

• LiOH (0.8 M aqueous solution)

• THF (Peroxide-free)

• Acetic Acid (for neutralization)

Step-by-Step:

• Dissolution: Dissolve the peptide (1.0 equiv) in THF. Cool the solution to 0°C in an ice bath.

• Addition: Dropwise add LiOH solution (1.5 – 2.0 equiv). Do not use large excess.

• Reaction: Stir at 0°C. Monitor by HPLC every 15 minutes.

  • Critical: Do not let the reaction warm to room temperature.

• Quench: Once starting material is consumed (< 2 hours), acidify immediately with stoichiometric Acetic Acid or dilute HCl to pH 3-4 at 0°C.

• Workup: Extract with EtOAc, wash with brine, dry over

  .

Protocol B: Calcium-Assisted Hydrolysis (The "Safety Net" Method)

Best for: Highly sensitive D-amino acids prone to epimerization. Rationale: Calcium ions (

) coordinate to the carbonyl oxygens, stabilizing the ester for hydrolysis while sterically hindering the abstraction of the -proton. This significantly suppresses racemization.

Reagents:

• (Anhydrous) or

• NaOH (0.5 M)

• Isopropanol/Water (3:1)

Step-by-Step:

• Coordination: Dissolve peptide (1.0 equiv) and

  (10-20 equiv) in Isopropanol/Water. Stir for 10 mins to allow coordination.

• Hydrolysis: Add NaOH (1.2 equiv) dropwise at 0°C.

• Monitoring: The reaction may be slower than Protocol A. Stir at 0°C to 10°C.

• Workup: Acidify carefully. Note that calcium salts may precipitate; filtration may be required before extraction.

Protocol C: Anhydrous TMSOK Hydrolysis (The "DKP Killer")

Best for: Substrates with high DKP tendency or water-sensitive protecting groups. Rationale: Potassium trimethylsilanolate (TMSOK) acts as a source of anhydrous hydroxide (

equilibrium). By excluding bulk water and operating in non-polar solvents, the solvation shell that supports DKP transition states is disrupted.

Reagents:

• TMSOK (Potassium trimethylsilanolate)[2][3]

• Anhydrous THF or Diethyl Ether

Step-by-Step:

• Preparation: Perform under Nitrogen/Argon atmosphere.

• Dissolution: Dissolve peptide in anhydrous THF (0.1 M concentration).

• Reaction: Add TMSOK (1.5 – 2.0 equiv) as a solid or solution in THF.

• Observation: A precipitate (the potassium salt of the peptide acid) often forms, which is beneficial as it removes the product from the reaction equilibrium, preventing further side reactions.

• Quench: Dilute with aqueous citric acid or dilute HCl.

Data Summary & Decision Matrix

Use this table to select the correct protocol for your specific peptide.

Feature	Protocol A (LiOH)	Protocol B (Ca-Assisted)	Protocol C (TMSOK)
Primary Risk Addressed	General Hydrolysis	Racemization	DKP Formation
Reagent Cost	Low	Low	Moderate
Reaction Rate	Fast	Moderate	Fast
Water Content	Aqueous	Aqueous	Anhydrous
Complexity	Low	Medium (Salt removal)	Medium (Inert atm)
Recommended For	Initial screening	D-Ser / D-Cys / D-His	Sterically hindered N-Me peptides

Quality Control (QC) & Troubleshooting

Detecting Racemization (Chiral HPLC)

You cannot assume optical purity.

• Method: Derivatize a small aliquot of the product with a chiral agent (e.g., FDAA/Marfey’s Reagent) or use a Chiralpak AD-H/OD-H column.

• Standard: Compare against a synthesized standard of the L-epimer (N-Me-L-Ser-OH).

Detecting DKP (LC-MS)

DKP formation results in a mass loss of methanol (-32 Da) from the ester, but the cyclic product has the same mass as the linear acid minus water (-18 Da).

• Linear Acid Mass:

• DKP Mass:

• Check: If you see a peak at M-18, it is the DKP.

Diagram 2: QC Decision Tree

Caption: QC Workflow. Always check mass for DKP first, then stereochemistry for racemization.

References

• Anteunis, M. J. O., & Van der Auwera, C. (1982). Racemization during the saponification of N-methyl amino acid esters.[1][4][5] International Journal of Peptide and Protein Research. Link

• Gilon, C., et al. (1981). Diketopiperazine formation during investigations of amino acid racemization in dipeptides.[6] Science.[6] Link

• Lagadic-Gossmann, D., et al. (1988). Potassium trimethylsilanolate (TMSOK): An efficient reagent for ester hydrolysis. Journal of the Chemical Society, Chemical Communications. Link

• Thayer, D. A., et al. (2022). Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent. Molecules.[1][2][3][6][7][8][9][10][11] Link

• Li, W., et al. (2021). Efficiency of Lithium Cations in Hydrolysis Reactions of Esters.[7][11] Chemical and Pharmaceutical Bulletin. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. orgsyn.org [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scilit.com [scilit.com]
• 7. Bases - Wordpress [reagents.acsgcipr.org]
• 8. Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methyl Esters [organic-chemistry.org]
• 10. Total hydrolysis of proteins with strongly reduced racemization of amino acids [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: High-Fidelity Incorporation of N-Me-D-Ser-OMe into Depsipeptide Scaffolds

Executive Summary

The incorporation of N-Me-D-Ser-OMe (

-methyl-D-serine methyl ester) into peptide backbones represents a high-value strategy for engineering proteolytic stability and membrane permeability into therapeutic leads. However, this building block introduces a "perfect storm" of synthetic challenges: the -methyl group sterically hinders acylation, the D-configuration is prone to racemization during activation, and the side-chain hydroxyl requires orthogonal chemoselectivity to form the depsipeptide (ester) bond.

This guide provides a validated, non-standard protocol for utilizing N-Me-D-Ser-OMe. Unlike generic peptide synthesis manuals, we focus on the causality of failure —specifically, why standard Fmoc/tBu protocols fail with this residue—and provide a self-validating workflow using HATU/HOAt activation and Lithium Iodide (LiI) mediated deprotection to preserve chiral integrity.

Strategic Analysis: The "Three-Front War"

Successful incorporation requires managing three simultaneous chemical risks. Understanding these mechanisms is the prerequisite for the protocols below.

Challenge	Mechanism of Failure	The Strategic Fix
1. Steric Occlusion	The -methyl group creates significant steric bulk, reducing the nucleophilicity of the amine. Standard HBTU/DIC couplings often result in deletion sequences.	High-Efficiency Activation: Use HATU or COMU with HOAt to generate the highly reactive 7-azabenzotriazole ester.
2. C Racemization	-methyl amino acids form oxazolium-5-oxide intermediates (münchnones) more readily than standard amino acids. Base-mediated hydrolysis of the methyl ester (OMe) often epimerizes the chiral center.	Nucleophilic Demethylation: Avoid hydroxide bases (LiOH/NaOH). Use anhydrous LiI in EtOAc for deprotection.
3. O- vs N-Selectivity	In depsipeptide synthesis, the Serine-OH is a nucleophile. Uncontrolled acylation can lead to branched peptides or acyl shifts.	Orthogonal Protection: Ensure the -terminus is acylated before attempting difficult esterifications on the side chain, or use specific -acylation catalysts (DMAP/DIC).

Visualization: The Racemization Trap

The following diagram illustrates the oxazolium pathway that destroys chiral purity during standard coupling or basic hydrolysis.

Figure 1: Mechanism of racemization via oxazolium-5-oxide formation.[1]

-methylation stabilizes this intermediate, making standard coupling conditions risky.

Experimental Protocols

Protocol A: Coupling TO the N-Me-D-Ser-OMe (Amide Bond Formation)

Objective: Acylate the sterically hindered secondary amine of N-Me-D-Ser-OMe with an incoming amino acid (Fmoc-AA-OH).

The Logic: Standard carbodiimides (DIC) are too slow, allowing time for side reactions. We utilize HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium), which generates a more reactive active ester and utilizes the "neighboring group effect" of the pyridine nitrogen in HOAt to accelerate coupling.

Reagents:

• Fmoc-AA-OH (3.0 eq)

• HATU (2.9 eq)

• HOAt (3.0 eq) - Critical additive for N-Me couplings

• DIEA (Diisopropylethylamine) (6.0 eq)[2]

• Solvent: Dry DMF or NMP.

Step-by-Step:

• Pre-activation: Dissolve Fmoc-AA-OH and HATU in minimal dry DMF. Add DIEA. Shake for exactly 30 seconds .

  • Note: Do not pre-activate longer; the active ester can degrade to a guanidinium byproduct.

• Coupling: Add the pre-activated mixture to the N-Me-D-Ser-OMe (resin-bound or in solution).

• Reaction: Agitate for 2 hours at room temperature.

  • Optimization: For extremely bulky residues (e.g., Val, Ile), perform a "double couple" (repeat step 1-3).

• Monitoring: Standard Kaiser tests do not work on secondary amines. Use the Chloranil Test (acetaldehyde/chloranil).

  • Blue/Green particles = Free secondary amine (Incomplete).

  • Colorless/Yellow = Complete coupling.

Protocol B: Forming the Depsi-Linkage (Esterification of Side Chain)

Objective: Create the ester bond using the side-chain hydroxyl of the Serine residue.[3]

The Logic: Ester bonds are harder to form than amide bonds. We use Steglich Esterification conditions. If the N-Me-D-Ser is already incorporated into a chain, this step usually cyclizes the molecule or attaches a side-chain branch.

Reagents:

• Carboxylic Acid Partner (R-COOH) (4.0 eq)

• DIC (Diisopropylcarbodiimide) (4.0 eq)

• DMAP (4-Dimethylaminopyridine) (0.1 eq) - Catalytic only!

• Solvent: DCM (Dichloromethane) preferred over DMF for esterification.

Step-by-Step:

• Dissolution: Dissolve the peptide containing the free Ser-OH and the carboxylic acid partner in DCM.

• Activation: Add DIC. Stir for 5 minutes.

• Catalysis: Add the catalytic DMAP.

  • Warning: High concentrations of DMAP can cause racemization of the incoming carboxylic acid. Keep DMAP < 0.1 eq.

• Incubation: Stir for 4–16 hours. Esterification is slow.

• Validation: Monitor by HPLC. The shift in retention time will be significant due to the loss of the polar -OH and -COOH groups.

Protocol C: The "Safe" C-Terminal Deprotection (LiI Method)

Objective: Hydrolyze the methyl ester (OMe) of N-Me-D-Ser-OMe to the free acid (OH) for further coupling, WITHOUT racemization.

The Logic: Standard saponification (LiOH/MeOH/Water) causes significant epimerization of

-methylated amino acids due to the acidity of the -proton. We utilize Lithium Iodide in Ethyl Acetate , which cleaves the methyl ester via an nucleophilic attack on the methyl group, leaving the chiral center untouched.

Reagents:

• Lithium Iodide (LiI) (anhydrous, 10 eq)

• Ethyl Acetate (EtOAc) (dry)

Step-by-Step:

• Setup: Dissolve the peptide-OMe in dry EtOAc.

• Addition: Add anhydrous LiI. The salt may not fully dissolve immediately.

• Reflux: Heat the mixture to reflux (approx. 77°C) under nitrogen for 16–24 hours.

  • Mechanism:[4][5][6][7] The Iodide ion (

    ) attacks the methyl group of the ester, forming Methyl Iodide (MeI) and the Lithium carboxylate.

• Workup: Cool to room temperature. The product (Lithium salt) often precipitates.

• Acidification: Partition between EtOAc and 1M HCl (cold). Wash the organic layer with sodium thiosulfate (to remove any free iodine) and brine.

• Result: Optically pure N-Me-D-Ser-OH ready for the next coupling.

Quality Control & Troubleshooting

Analytical Validation

• HPLC:

  -methylated peptides often display "cis/trans" isomerism around the amide bond (similar to Proline). You may see split peaks in HPLC.

  • Test: Run the HPLC at 60°C. If the peaks coalesce into one, it is a conformational isomer, not an impurity.

• NMR: Verify the

  -Me singlet (usually 2.8–3.1 ppm).

Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Low Yield (Coupling)	Steric clash prevents attack.	Switch from HBTU to HATU/HOAt . Increase temperature to 50°C (microwave).
Racemization (D/L mix)	Base-catalyzed proton abstraction.	Eliminate strong bases during activation (use collidine instead of DIEA). Use Protocol C for ester hydrolysis.
Incomplete Esterification	Low nucleophilicity of Ser-OH.	Ensure solvent is dry DCM (not DMF). Increase DIC eq. Use Yamaguchi conditions (2,4,6-trichlorobenzoyl chloride) for difficult cases.

Workflow Visualization

The following Graphviz diagram outlines the decision tree for incorporating N-Me-D-Ser-OMe.

Figure 2: Decision matrix for synthetic transformations of N-Me-D-Ser-OMe.

References

• Carpino, L. A. (1993).[6][8] 1-Hydroxy-7-azabenzotriazole.[4][6][8] An efficient peptide coupling additive.[4] Journal of the American Chemical Society. Link

  • Context: Establishes HOAt/HATU as the superior reagent for hindered amines (

    -methyl).[6]

• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis.[9][10] The Journal of Organic Chemistry. Link

  • Context: Defines the LiI/EtOAc protocol for racemization-free saponific

• McDermott, J. R., & Benoiton, N. L. (1973).[8] N-Methylamino acids in peptide synthesis.[1][6][8][9][10] IV. Racemization and yields in peptide-bond formation.[1][9] Canadian Journal of Chemistry. Link

  • Context: Foundational work on the mechanism of racemiz

• Coin, I., et al. (2007). Depsipeptides: Synthesis and Applications. Journal of Peptide Science. Link

  • Context: General review of depsipeptide esterification str

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. Biosynthesis of depsipeptides, or Depsi: The peptides with varied generations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 7. research-portal.uu.nl [research-portal.uu.nl]
• 8. A Racemization-Free Coupling Method for Peptides Having N-Methylamino Acids at the Carboxy-Termini [jstage.jst.go.jp]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming steric hindrance when coupling to N-Me-D-Ser-OMe residues

Technical Support Center: Advanced Peptide Coupling Strategies Topic: Overcoming Steric Hindrance & Instability when Coupling to N-Me-D-Ser-OMe Ticket ID: #N-ME-SER-001

Executive Summary: The "N-Methyl Wall"

Coupling an amino acid to an N-methylated residue (like N-Me-D-Ser-OMe ) is one of the most notorious bottlenecks in peptide synthesis. You are fighting two adversaries simultaneously:

• Steric Hindrance: The N-methyl group creates a "steric wall," physically blocking the approach of the incoming activated amino acid.[1]

• Nucleophilicity Drop: While secondary amines are theoretically more basic, the steric crowding effectively lowers their nucleophilicity in the context of bulky electrophiles.

• The DKP Trap: If N-Me-D-Ser-OMe is the C-terminal residue, the formation of Diketopiperazines (DKP) is not just a risk—it is a thermodynamic inevitability without specific suppression strategies.

This guide provides the "Nuclear Options" for reagents and protocols to breach this wall while preserving chiral integrity.

Part 1: The Diagnostics (Why Standard Protocols Fail)

If you are using HBTU, HOBt, or standard DIPEA ratios, your coupling will likely stall at <20% conversion.

The Failure Mechanism

Standard uronium reagents (HBTU/HCTU) generate an active ester (OBt) that is simply not reactive enough to penetrate the steric shield of the N-methyl group. Furthermore, extended reaction times with these reagents often lead to guanidinylation of the N-terminal amine, permanently capping your peptide.[2]

The DKP Threat

Because you are using a methyl ester (OMe), you are operating in a "high-risk zone" for cyclization. Once you couple the next amino acid (let's call it AA2) to N-Me-D-Ser-OMe, and then remove the Fmoc from AA2, the free amine of AA2 will attack the methyl ester of the Serine. This ejects methanol and forms a cyclic Diketopiperazine (DKP), terminating your chain.

Figure 1: The kinetic race between chain elongation and DKP formation. With N-methyl residues, DKP formation is accelerated.

Part 2: Reagent Selection (The Hardware)

For this specific coupling, leave HBTU/HCTU on the shelf. You need reagents that generate highly reactive active esters or acid chlorides.

Reagent	Class	Suitability	Why use it?
PyAOP	Phosphonium / HOAt	Gold Standard	The phosphonium salt is more reactive than uroniums, and the HOAt leaving group utilizes the "neighboring group effect" (pyridine nitrogen) to speed up coupling by ~10x over HOBt.
COMU	Oxyma-Uronium	High	Generates an Oxyma ester, which is more reactive than OBt and safer (non-explosive). Excellent solubility in DMF/NMP.
BTC (Triphosgene)	Acid Chloride Generator	Platinum (Difficult Cases)	Generates an acid chloride in situ. Acid chlorides are small, highly electrophilic, and can penetrate the steric wall better than bulky active esters.
HATU	Uronium / HOAt	Medium-High	Good, but risks guanidinylation if the reaction is slow (which it will be). PyAOP is preferred for N-Me couplings.

Part 3: Protocol Optimization (The Software)

Protocol A: The PyAOP/HOAt Method (Recommended First Line)

Use this for standard N-methyl couplings where steric bulk is high but not extreme.

• Solvent: Use NMP (N-methylpyrrolidone) instead of DMF.[3] NMP swells resin better and solvates the N-methyl chains, reducing aggregation.

• Stoichiometry:

  • 4 eq.[1][4][5] Incoming Amino Acid (Fmoc-AA-OH)

  • 4 eq.[1][4][5] PyAOP

  • 4 eq.[1][4][5] HOAt (Additive is crucial here)

  • 8 eq.[4][5] TMP (2,4,6-Trimethylpyridine / Collidine) . Note: Use Collidine instead of DIPEA. It is a weaker base that minimizes epimerization of the incoming activated acid.

• Procedure:

  • Dissolve AA, PyAOP, and HOAt in NMP.

  • Add Collidine immediately before adding to the resin/amine.

  • Pre-activation: Do NOT pre-activate for more than 30 seconds. Phosphonium active esters are short-lived.

  • Reaction Time: 2 x 2 hours (Double coupling is mandatory).

  • Temp: Elevate to 50°C if possible (Microwave is ideal: 75°C for 5 mins).

Protocol B: The BTC (In-Situ Acid Chloride) Method

Use this if Protocol A fails or if the incoming amino acid is extremely bulky (e.g., Val, Ile, Aib).

Warning: BTC generates Phosgene gas.[6] Perform strictly in a fume hood.

• Reagents:

  • 5 eq.[7] Incoming Fmoc-AA-OH

  • 1.65 eq. BTC (Bis(trichloromethyl)carbonate) [6][8][9]

  • 14 eq. Sym-Collidine

  • Solvent: THF (anhydrous) or DCM (if solubility permits).

• Procedure:

  • Dissolve Fmoc-AA-OH and BTC in dry THF under Nitrogen/Argon.

  • Add Collidine dropwise. A white suspension (collidinium hydrochloride) will form.

  • Stir for 1-2 minutes to generate the Acid Chloride.

  • Add this suspension directly to the N-Me-D-Ser-OMe (amine) solution/resin.

  • Reaction Time: 1 hour at Room Temp.

• Why this works: The acid chloride is a "naked" electrophile. It lacks the bulky leaving group of an OBt/OAt ester, allowing it to slip past the N-methyl group.

Part 4: Troubleshooting Specific Failures (FAQ)

Q: I see a mass of [M-32] or similar truncation. What happened?

A: You likely formed a Diketopiperazine (DKP) .[3] If you coupled Fmoc-AA to N-Me-D-Ser-OMe, removed the Fmoc, and then saw the chain terminate, the free amine attacked the C-terminal methyl ester.

• Fix 1 (Trityl Protection): For the residue after N-Me-D-Ser, use an N-Trityl (Trt) protected amino acid (e.g., Trt-Ala-OH) instead of Fmoc. The Trt group is removed with 1% TFA (acidic), avoiding the basic conditions (Piperidine) that trigger DKP formation.[10]

• Fix 2 (Dipeptide Unit): Do not couple the next AA individually. Synthesize a dipeptide (Fmoc-AA3-AA2-OH) in solution and couple that block to the N-Me-D-Ser-OMe. This pushes the reactive amine far away from the ester.

Q: My yield is <10% even with PyAOP. What now?

A: Check for aggregation . N-methyl peptides are prone to forming "beta-sheet-like" structures that collapse the resin.

• Fix: Add chaotropic salts to your coupling mixture. Dissolve 0.1 M KClO₄ or LiCl in your NMP coupling solution. This disrupts hydrogen bonding and "opens" the resin structure.

Q: I am seeing racemization of the incoming amino acid.

A: This is caused by "over-activation" in the presence of strong base.

• Fix: Switch from DIPEA to Sym-Collidine or TMP . These bases are strong enough to deprotonate the carboxylic acid but sterically hindered enough to struggle with abstracting the alpha-proton (which causes racemization).

Visual Workflow: Decision Matrix

Figure 2: Decision matrix for selecting the correct coupling protocol and DKP prevention strategy.

References

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-products." Tetrahedron Letters. Link

• Coste, J., et al. (1994).[11] "Coupling N-methylated amino acids using PyBroP and PyCloP halogenophosphonium salts: Mechanism and fields of application." Journal of Organic Chemistry. Link

• Carpino, L. A., et al. (1993). "1-Hydroxy-7-azabenzotriazole.[12][13][14] An efficient peptide coupling additive."[6][11][15] Journal of the American Chemical Society.[4] Link

• Falb, E., et al. (1999). "In situ generation of Fmoc-amino acid chlorides using bis-(trichloromethyl) carbonate and its utilization for difficult couplings in solid-phase peptide synthesis." Journal of Peptide Research.[4][6][8][16] Link

• Teixidó, M., et al. (2005). "Solid-Phase Synthesis of N-Methyl-Rich Peptides: General Guidelines." Journal of Peptide Science. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US20030195331A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. In situ generation of Fmoc-amino acid chlorides using bis-(trichloromethyl) carbonate and its utilization for difficult couplings in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. peptidechemistry.org [peptidechemistry.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. WO2000002898A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptide.com [peptide.com]
• 16. Suppression of Diketopiperazine Formation in Solid Phase Peptide Synthesis [jstage.jst.go.jp]

Technical Support Center: Optimizing Deprotection for N-Me-D-Ser-OMe Peptides

Executive Summary: The "Double-Edged" Sword

Working with N-Me-D-Ser-OMe introduces a kinetic paradox in peptide synthesis. You are fighting two opposing forces:

• Steric Hindrance: The N-methyl group creates significant steric bulk, making the removal of the Fmoc group from the N-Me residue itself kinetically sluggish.

• Diketopiperazine (DKP) Formation: Conversely, once the N-terminal amine of the next residue is exposed, the N-methyl group promotes a cis-amide conformation, dramatically accelerating nucleophilic attack on the C-terminal ester (OMe). This leads to rapid DKP formation and peptide chain truncation.

The Solution: You cannot rely on standard 20% Piperidine protocols. You must shift to a "Fast & Bulky" deprotection strategy using stronger, non-nucleophilic bases (DBU) to drive Fmoc removal to completion before DKP cyclization can occur.

Module 1: The DKP Crisis (Troubleshooting)

Q: I am observing a massive drop in yield and a mass shift corresponding to [M-Dipeptide]. What is happening?

A: You are likely experiencing Diketopiperazine (DKP) formation .[1][2][3] Because you are using a methyl ester (OMe) at the C-terminus (or as an intermediate), you have a highly reactive leaving group. The N-methyl group on the Serine forces the peptide backbone into a "kinked" geometry (cis-rotamer), bringing the free amine of the preceding residue within striking distance of the Serine carbonyl.

The Mechanism:

• Fmoc is removed from the residue preceding the N-Me-D-Ser.

• The liberated amine attacks the carbonyl of the N-Me-D-Ser.

• The OMe group leaves.

• A cyclic dipeptide (DKP) falls off, truncating your sequence.[4]

Visualization: The DKP Trap

Caption: The N-methyl group acts as a conformational catalyst, accelerating the back-biting of the free amine onto the ester, ejecting the dipeptide.

Module 2: Optimized Deprotection Cocktail

Q: Standard 20% Piperidine is failing. It's either too slow (incomplete Fmoc removal) or too slow (allows DKP). What is the fix?

A: Switch to the DBU/Piperazine cocktail. Standard piperidine is a secondary amine that removes Fmoc via a relatively slow E1cb mechanism. For N-methylated peptides, you need a stronger base to overcome sterics, but you also need to minimize the "residence time" of the free amine to beat the DKP reaction.[4]

The "Golden" Protocol:

• Base: 2% DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) + 5% Piperazine.[1][5][6][7]

• Solvent: NMP (N-methyl-2-pyrrolidone) is superior to DMF for N-methyl peptides due to better solvation of the hydrophobic N-Me patches.

• Why this works: DBU is a non-nucleophilic, sterically hindered strong base. It drives the deprotection roughly 5-10x faster than piperidine, removing the Fmoc group instantly so you can wash and couple immediately, outrunning the DKP kinetics.

Comparative Data: Deprotection Efficiency

Parameter	Standard Protocol	Optimized Protocol
Reagent	20% Piperidine / DMF	2% DBU + 5% Piperazine / NMP
Fmoc Removal Time	10 - 20 mins	2 - 5 mins
DKP Risk	High (Slow reaction window)	Low (Fast reaction window)
Aspartimide Risk	Moderate	High (Requires mitigation*)

*Note: If your sequence contains Asp/Glu, DBU can promote aspartimide formation. In that specific case, add 0.1 M HOBt to the cocktail.

Module 3: Racemization of D-Serine

Q: I am seeing L-Ser impurities in my final product. Is the DBU causing racemization?

A: It is possible, but the primary culprit is often the coupling step , not the deprotection. However, prolonged exposure to DBU can epimerize sensitive residues like D-Ser, especially with the electron-withdrawing OMe group nearby.

Troubleshooting Protocol:

• Shorten Exposure: Do not exceed 2 x 3 minutes with the DBU cocktail.

• Temperature Control: Perform the deprotection at Room Temperature (20-25°C) . Do not use microwave heating for the deprotection step of N-Me-D-Ser-OMe; the thermal energy will drive racemization instantly.

• Coupling Check: Ensure you are using DIC/Oxyma for the subsequent coupling. Avoid HATU/DIEA if possible, as the basic environment of DIEA during the slow coupling to the bulky N-Me residue is a major source of epimerization.

Module 4: Step-by-Step Optimization Workflow

Follow this decision tree to select the correct parameters for your specific experiment.

Caption: Workflow distinguishing between steric challenges (N-term) and cyclization risks (Penultimate).

References

• Yang, Y. et al. (2022).[1] Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis.[1][6] ACS Omega, 7(14), 11685–11694.

• Wade, J. D. et al. (1991). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N-α-deprotection reagent. Peptide Research, 4(3), 194-199.

• Gilon, C. et al. (2003). Backbone Cyclization: A New Method for Conferring Conformational Constraint on Peptides. Biopolymers, 71(5), 534-551.

• Teixidó, M. et al. (2005). Diketopiperazine Formation in Solid-Phase Peptide Synthesis of C-Terminal Proline Peptides. Journal of Peptide Science, 11(2), 85-92.

Sources

• 1. scribd.com [scribd.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Solving Aggregation in Peptide Synthesis via N-Methyl Serine

Welcome to the Advanced Peptide Synthesis Support Hub. Topic: Aggregation Disruption & N-Methyl Serine Integration Ticket Priority: High (Methodology Optimization) Assigned Specialist: Senior Application Scientist

Core Logic: The "Beta-Sheet Breaker" Mechanism

Why is your peptide aggregating? In Solid Phase Peptide Synthesis (SPPS), aggregation is rarely random. It is a thermodynamic trap driven by inter-chain hydrogen bonding. As the peptide chain grows, the amide backbone hydrogens (NH) of one chain interact with the carbonyl oxygens (C=O) of adjacent chains, forming stable

-sheet structures. This steric wall prevents your coupling reagents from reaching the N-terminus, leading to deletion sequences and low yields.

The N-Methyl Serine Solution: Incorporating N-methyl serine (N-Me-Ser) acts as a "strategic kink." By replacing the amide proton (NH) with a methyl group (N-CH₃), you physically remove the Hydrogen Bond Donor. This eliminates the possibility of

-sheet formation at that specific locus, forcing the peptide chain to remain solvated and accessible.

Visualization: Mechanism of Action

Figure 1: N-methylation removes the H-bond donor, mechanically disrupting the inter-chain network that causes aggregation.

Strategic Planning: Position & Protection

Before starting synthesis, you must validate your design. Random insertion of N-Me-Ser is inefficient.

Parameter	Technical Recommendation	Scientific Rationale
Frequency	Every 5–7 residues	Aggregation typically nucleates after 5 residues. Periodic disruption prevents extended -sheets [1].
Position	Within hydrophobic regions	Hydrophobic residues (Val, Ile, Ala) drive aggregation. Placing N-Me-Ser adjacent to these breaks the "sticky" patch.
Side Chain	O-tBu (Standard) or O-Trt	The hydroxyl group of Serine must be protected to prevent O-acylation during the difficult coupling steps required for N-methyl residues [2].
Resin Choice	2-Chlorotrityl Chloride (2-CTC)	Crucial: If N-Me-Ser is near the C-terminus (positions 2 or 3), you risk Diketopiperazine (DKP) formation.[1] 2-CTC's steric bulk prevents this premature cleavage [3].

Experimental Protocols

Protocol A: Coupling of Fmoc-N-Me-Ser-OH

This step introduces the breaker. It is generally straightforward but requires care to prevent racemization.[2]

• Reagents: Use COMU or Oxyma/DIC .

  • Why? N-methyl amino acids are prone to racemization.[2][3][4][5] Oxyma-based activation shows significantly lower epimerization rates compared to HOBt [4].

• Stoichiometry: 3 eq AA : 3 eq COMU : 6 eq DIPEA.

• Time: 60 minutes at Room Temperature.

• Monitoring: Standard Kaiser test is effective here.

Protocol B: Coupling onto N-Me-Ser (The Critical Bottleneck)

This is where 90% of syntheses fail. The N-methyl group creates massive steric hindrance, making the secondary amine a poor nucleophile for the next incoming amino acid.[6]

Reagents Required:

• Activator: HATU (Gold Standard) or COMU .

  • Note: Do not use PyBOP or HBTU; they are often too weak for this steric barrier [5].

• Base: HOAt (if available) or Oxyma Pure .[7][8]

• Solvent: DMF (Standard) or NMP (Better for aggregation).[6][9]

Step-by-Step Workflow:

• Pre-Activation: Dissolve next Fmoc-AA (5 eq) and HATU (5 eq) in minimal DMF. Add DIPEA (10 eq).[10] Activate for exactly 30 seconds .

  • Warning: Long activation times with HATU can lead to guanidinylation of the amine.

• Coupling: Add to resin containing N-Me-Ser.

• Conditions: React for 2 hours at Room Temperature.

  • Optimization: If the incoming AA is not Cys/His, you may heat to 50°C (Microwave) to drive kinetics.

• Double Coupling (Mandatory): Drain, wash (DMF), and repeat the coupling step with fresh reagents.

• Monitoring: The Kaiser test is unreliable for secondary amines (N-Me-Ser). Use the Chloranil Test or p-Nitrophenol ester test .

Visualization: Decision Logic for Difficult Couplings[11]

Figure 2: Troubleshooting workflow for the sterically hindered coupling step onto the secondary amine of N-Me-Ser.

Troubleshooting & FAQs

Q1: I am seeing a "deletion sequence" exactly where the N-Me-Ser should be. Did it not couple? A: It likely coupled, but the next amino acid failed to couple onto it. The N-methyl group is bulky.[1][5][6] If the Chloranil test was ambiguous, you likely proceeded with unreacted N-Me-Ser, which was then capped or failed to react further.

• Fix: Use Protocol B (HATU/HOAt) and ensure a negative Chloranil test.

Q2: My yield is low, and I see a mass corresponding to [M - Dipeptide]. What happened? A: You are likely experiencing Diketopiperazine (DKP) formation . If N-Me-Ser is the 2nd or 3rd residue, the basic conditions of Fmoc removal (piperidine) induce the N-terminus to back-bite the C-terminal ester, cleaving the dipeptide off the resin as a cyclic byproduct [3].

• Fix: Switch to 2-Chlorotrityl Chloride (2-CTC) resin . The steric bulk of the trityl linker prevents this cyclization.[1][11] Alternatively, use a shorter deprotection time (2 x 3 min) with DBU instead of Piperidine.

Q3: Can I use N-methyl serine in a microwave synthesizer? A: Yes, but with caution.

• Coupling of N-Me-Ser: Keep temp < 50°C to avoid racemization.

• Coupling onto N-Me-Ser: High temp (75°C) is beneficial to overcome steric hindrance, unless the incoming amino acid is Cys, His, or Arg (prone to racemization/side reactions).

Q4: Is racemization a major concern with N-Me-Ser? A: Yes. N-methylated amino acids racemize more easily than standard ones because the N-methyl group lowers the energy barrier for oxazolone formation (the racemization intermediate).

• Fix: Avoid strong bases if possible. Use Collidine (TMP) instead of DIPEA/NMM during the coupling of the N-Me-Ser residue itself [6].

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides. Link

• BenchChem. (2025).[5][6][7][9][12] Preventing Peptide Aggregation in Sequences Containing Serine.[9] Technical Support Center. Link

• Isidro-Llobet, A., et al. (2005).[1] Amino Acid-Protecting Groups.[1][3][4][5][7][8][10][13][14] Chemical Reviews.[15] Link

• Luxembourg Bio Technologies. (2024). HATU: A Golden Standard in SPPS.[15] Product Application Notes. Link

• Merck (MilliporeSigma). (2024). Overcoming Aggregation in Solid-phase Peptide Synthesis. Technical Library. Link

• Canadian Science Publishing. (1973). N-Methylamino Acids in Peptide Synthesis.[2][3][5][8][13][15][16] IV. Racemization and Yields. Can. J. Chem. Link

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. peptide.com [peptide.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bachem.com [bachem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. peptide.com [peptide.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. A Racemization-Free Coupling Method for Peptides Having N-Methylamino Acids at the Carboxy-Termini [jstage.jst.go.jp]

Reference Data & Comparative Studies

Technical Comparison Guide: H-NMR Assignment of N-Me-D-Ser-OMe.HCl

This guide provides a technical comparison and assignment framework for the H-NMR analysis of N-Me-D-Ser-OMe.HCl (Methyl (2R)-2-(methylamino)-3-hydroxypropanoate hydrochloride), contrasting it with its non-methylated precursor D-Ser-OMe.HCl .

Executive Summary & Application Context

N-Me-D-Ser-OMe.HCl is a critical intermediate in the synthesis of peptidomimetics and NMDA receptor modulators. The introduction of the N-methyl group alters the conformational space of the amino acid, enhancing proteolytic stability and membrane permeability compared to the primary amine D-Ser-OMe.HCl .

For drug development professionals, distinguishing these two species is a routine but critical quality control step. This guide defines the spectral fingerprints required to validate the N-methylation step, focusing on the diagnostic chemical shifts in Deuterium Oxide (

) and DMSO- .

Comparative H-NMR Data

The following table contrasts the chemical shifts of the target molecule against its precursor. Data is standardized for

(4.79 ppm solvent residual) using TSP/DSS as an internal reference (0.00 ppm).

Proton Assignment	Moiety	D-Ser-OMe.HCl (Precursor) (ppm)	N-Me-D-Ser-OMe.HCl (Target) (ppm)	Multiplicity & Coupling ( )
-CH	Methine	4.28 – 4.35	4.15 – 4.25	dd or m (Changes due to N-Me)
-CH	Methylene	4.02, 4.12	3.95 – 4.15	dd (ABX System), Hz
-OCH	Methyl Ester	3.88	3.85 – 3.89	Singlet (s)
N-CH	N-Methyl	Absent	2.75 – 2.82	Singlet (s)
-NH / -OH	Exchangeable	Not visible in	Not visible in	Broad s (Visible in DMSO- )

Note on Stereochemistry: The NMR spectra of enantiomers (D- vs. L-) are identical in achiral solvents. The values above apply equally to N-Me-L-Ser-OMe.HCl. To distinguish enantiomers, a chiral shift reagent (e.g., Eu(hfc)

) or chiral solvating agent (CSA) is required.

Detailed Spectral Analysis

3.1 The Diagnostic N-Methyl Signal

The most definitive proof of synthesis success is the appearance of the N-methyl singlet in the 2.75 – 2.82 ppm region.

• Causality: The protons on the nitrogen-bound methyl group are shielded relative to the ester methoxy group (3.88 ppm) but deshielded relative to a C-bound methyl (e.g., Alanine

  1.5 ppm) due to the electronegativity of the ammonium nitrogen.

• Validation: Integration of this peak must be 3H relative to the 1H

  -proton. A ratio deviation suggests incomplete methylation or salt counter-ion issues.

3.2 The ABX System ( and Protons)

Both compounds exhibit a classic ABX spin system due to the chiral center at the

-carbon, which makes the two -protons diastereotopic (magnetically non-equivalent).

• Observation: You will not see a simple triplet or doublet for the

  -CH . Instead, expect two distinct "doublet of doublets" (dd) centered around 4.0 – 4.15 ppm.

• Coupling:

  • Geminal Coupling (

    ): 12.5 Hz (between the two protons).

  • Vicinal Coupling (

    ): 3-5 Hz (between and ).

• N-Me Effect: The presence of the bulky N-methyl group often induces a slight upfield shift (shielding) of the

  -proton compared to the primary amine precursor due to steric compression and changes in solvation, typically shifting it from 4.32 ppm to 4.20 ppm.

3.3 Solvent Selection: vs. DMSO-

• (Recommended for Structure): Eliminates the broad ammonium ( or ) and hydroxyl ( ) signals, providing a clean baseline to integrate the skeletal protons ( , , OMe, NMe).

• DMSO-

  (Recommended for Impurities): If you need to verify the protonation state (HCl salt), use DMSO. The ammonium proton in N-Me-D-Ser-OMe.HCl will appear as a broad singlet around 9.0 – 9.5 ppm , often integrating to 2H (for ).

Experimental Protocol

To ensure reproducibility and "E-E-A-T" compliance, follow this self-validating protocol:

• Sample Preparation:

  • Weigh 10-15 mg of N-Me-D-Ser-OMe.HCl.

  • Dissolve in 0.6 mL of

    (99.9% D).

  • Optional: Add 1

    L of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal standard. Avoid TMS in due to solubility issues.

• Acquisition Parameters (600 MHz equivalent):

  • Pulse Sequence: zg30 (30° pulse) to ensure quantitative integration without long relaxation delays.

  • Scans (NS): 16 or 32 (Sufficient for >10 mg).

  • Relaxation Delay (D1):

    1.0 second.

  • Spectral Width: 0 – 10 ppm.[1]

• Processing:

  • Phasing: Manual phasing is critical for the ABX multiplets.

  • Baseline Correction: Apply Bernstein polynomial fit (order 1) if baseline drift occurs near the water suppression region (4.79 ppm).

Structural Validation Workflow

The following logic flow illustrates the decision-making process for confirming the identity of N-Me-D-Ser-OMe.HCl using 1H and 2D NMR (COSY).

Figure 1: Step-by-step logic for validating N-Me-D-Ser-OMe.HCl structure via NMR. Blue nodes indicate primary checks; Red indicates the critical differentiator; Green indicates confirmation.

References

• Provides the baseline spectrum for the non-methyl

• National Institute of Standards and Technology (NIST). (2023). L-Serine, methyl ester, hydrochloride.[2][3][4] NIST Chemistry WebBook, SRD 69.[3] Retrieved from [Link]

  • Authoritative source for physical constants and spectral d
• Contextual data on the biological application and enantiomeric purity of Serine methyl esters.

• University of Pittsburgh. (2010). NMR Chemical Shifts of Trace Impurities. Retrieved from [Link]

  • Used to validate solvent residual peaks and common impurity signals in D2O and DMSO.

Sources

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. Synthesis of a Homologous Series of Side Chain Extended Orthogonally-Protected Aminooxy-Containing Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. L-serine, methyl ester, hydrochloride [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to High-Performance Liquid Chromatography (HPLC) Method Development for the Chiral Separation of N-Me-D-Ser-OMe Enantiomers

For Researchers, Scientists, and Drug Development Professionals

The stereochemical purity of pharmaceutical compounds is a critical determinant of their efficacy and safety. For N-Methyl-D-serine methyl ester (N-Me-D-Ser-OMe), a derivative of the important neuromodulator D-serine, the ability to resolve its enantiomers is paramount for research in neuroscience and drug development. This guide provides an in-depth comparison of HPLC-based approaches for the chiral separation of N-Me-D-Ser-OMe enantiomers, grounded in experimental data and established scientific principles.

The Imperative of Chiral Separation

N-Methyl-D-aspartate (NMDA) receptors, crucial for synaptic plasticity, learning, and memory, require both glutamate and a co-agonist like D-serine for activation.[1] The stereochemistry of molecules interacting with these receptors is therefore of utmost importance. N-Me-D-Ser-OMe, as a derivative of D-serine, is a compound of significant interest. The ability to separate and quantify its D- and L-enantiomers is essential for understanding its specific biological functions and for ensuring the stereochemical integrity of potential drug candidates.[1][2] High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for achieving such separations.[3][4]

Comparing Chiral Stationary Phases (CSPs)

The cornerstone of successful chiral HPLC is the selection of an appropriate Chiral Stationary Phase (CSP).[3] These phases create a chiral environment that allows for differential interaction with the enantiomers, leading to their separation. For amino acid derivatives like N-Me-D-Ser-OMe, several types of CSPs have proven effective.

Chiral Stationary Phase (CSP) Type	Principle of Separation	Advantages	Common Examples	Typical Mobile Phases
Polysaccharide-Based	Forms transient diastereomeric complexes through hydrogen bonding, π-π interactions, and steric hindrance.[5]	Broad applicability, high success rate for a wide range of compounds, available in both normal and reversed-phase modes.[6][7][8]	CHIRALPAK® IA, IB, IC, AD-H; Lux® Cellulose-1, -2, -3, -4.[5][6][7]	Normal Phase: Hexane/Isopropanol, Hexane/Ethanol. Reversed Phase: Acetonitrile/Water, Methanol/Water with acidic additives.[6][8]
Macrocyclic Glycopeptide	Utilizes multiple interaction mechanisms including ionic, hydrogen bonding, and inclusion complexation.	Multimodal (can be used in normal, reversed, and polar organic phases), broad selectivity for amino acids and their derivatives.	CHIROBIOTIC® T, R, V.	Reversed Phase: Methanol/Water with buffers (e.g., ammonium acetate, ammonium trifluoroacetate). Polar Organic: Acetonitrile/Methanol/Acetic Acid/Triethylamine.
Crown Ether-Based	Forms inclusion complexes with the primary amine group of the analyte.[9]	Highly effective for the separation of primary amines and amino acid esters.[9][10]	CROWNPAK® CR(+)/CR(-).[10]	Aqueous mobile phases containing acids like perchloric acid or trifluoroacetic acid.[10][11]

Expert Insight: Polysaccharide-based CSPs, particularly those with cellulose or amylose backbones, are often the first choice for screening chiral separations of amino acid derivatives due to their broad applicability and high success rates.[5][6][7] For N-Me-D-Ser-OMe, a derivatized amino acid, these phases offer a high probability of achieving baseline resolution. Macrocyclic glycopeptide phases provide a complementary selectivity and are particularly useful when polysaccharide phases fail to provide adequate separation. Crown ether-based CSPs are more specialized but can provide excellent separation for compounds with a primary amine, a feature present in the parent amino acid.[9][10]

The Critical Role of the Mobile Phase

The mobile phase composition plays a crucial role in modulating the retention and enantioselectivity of the separation. The choice of organic modifier, additives, and elution mode (isocratic or gradient) must be carefully optimized.

Mobile Phase Considerations for N-Me-D-Ser-OMe Separation:

• Normal Phase: Typically employs a non-polar solvent like hexane with a polar modifier such as isopropanol or ethanol.[3][8] This mode is often successful with polysaccharide-based CSPs. For basic compounds like N-Me-D-Ser-OMe, the addition of a small amount of a basic modifier like diethylamine (DEA) can improve peak shape and resolution.[12][13]

• Reversed Phase: Utilizes an aqueous mobile phase with an organic modifier like acetonitrile or methanol.[6] This mode is compatible with a wider range of CSPs, including polysaccharide and macrocyclic glycopeptide phases. Acidic additives such as trifluoroacetic acid (TFA) or formic acid (FA) are often necessary to suppress the ionization of the analyte's carboxylic acid group (if present) and the residual silanols on the stationary phase, leading to better peak shapes and retention.[6][14]

• Polar Organic Mode: This mode uses polar organic solvents like methanol, ethanol, or acetonitrile as the main mobile phase components. It can be a powerful alternative when normal or reversed-phase conditions do not yield the desired separation.

Expert Insight: For N-Me-D-Ser-OMe, which possesses a secondary amine and a methyl ester, its basicity will influence mobile phase selection. In normal phase, a basic additive is likely necessary. In reversed phase, an acidic additive will be required to protonate the amine, which can enhance interaction with certain CSPs. A systematic screening of different mobile phase compositions is essential for method development.[8]

Experimental Protocol: A Step-by-Step Guide to Method Development

This protocol outlines a systematic approach to developing a robust HPLC method for the chiral separation of N-Me-D-Ser-OMe enantiomers.

Initial Column and Mobile Phase Screening

The initial step involves screening a selection of chiral columns with a set of generic mobile phases to identify promising candidates for further optimization.

Workflow for Initial Screening:

Caption: Initial screening workflow for CSP and mobile phase selection.

Method Optimization

Once a promising CSP and mobile phase combination is identified, the next step is to optimize the conditions to achieve baseline resolution (Rs > 1.5) with good peak shape and a reasonable analysis time.

Optimization Parameters:

• Organic Modifier Ratio: Systematically vary the percentage of the organic modifier (e.g., isopropanol in normal phase, acetonitrile in reversed phase) to fine-tune retention and resolution.

• Additive Concentration: Optimize the concentration of the acidic or basic additive (e.g., 0.05% to 0.2% TFA or DEA) to improve peak symmetry and selectivity.

• Flow Rate: Adjust the flow rate to balance analysis time and separation efficiency.

• Temperature: Column temperature can influence enantioselectivity. Investigating a range (e.g., 25°C to 40°C) may be beneficial.

Logical Flow of Optimization:

Caption: Systematic optimization of chromatographic parameters.

Sample Preparation and Analysis

Materials:

• Racemic N-Me-D-Ser-OMe standard

• HPLC-grade solvents (hexane, isopropanol, acetonitrile, methanol, water)

• Additives (Trifluoroacetic acid, Diethylamine)

• 0.45 µm syringe filters

Procedure:

• Standard Preparation: Prepare a stock solution of racemic N-Me-D-Ser-OMe in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL. Dilute with the mobile phase to a working concentration of approximately 50 µg/mL.

• Sample Preparation: Dissolve the sample containing N-Me-D-Ser-OMe in the mobile phase to a similar concentration as the working standard.

• Filtration: Filter all standards and samples through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: Lux® 5 µm Cellulose-1 (250 x 4.6 mm)

  • Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (e.g., 70/30 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm

Data Analysis:

• Calculate the retention factors (k'), selectivity (α), and resolution (Rs) for the enantiomeric peaks.

• Determine the enantiomeric excess (%ee) of the sample by comparing the peak areas of the two enantiomers.

Conclusion and Future Outlook

The successful chiral separation of N-Me-D-Ser-OMe enantiomers is readily achievable with a systematic approach to HPLC method development. Polysaccharide-based CSPs in either normal or reversed-phase mode represent a strong starting point. Careful optimization of the mobile phase composition is critical to achieving the desired resolution and peak shape. The methodologies and principles outlined in this guide provide a robust framework for researchers to develop and validate reliable analytical methods for the stereochemical analysis of N-Me-D-Ser-OMe and related compounds, thereby supporting advancements in neuroscience and pharmaceutical development.

References

• Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans - PMC. (n.d.).
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. (2021).
• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases - Phenomenex. (n.d.).
• How to separate amino acid enantiomers? - ResearchGate. (2018).
• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography - AVESİS. (n.d.).
• Stereochemistry of α-Amino Acids: An In-depth Technical Guide Focused on O-Methyl-DL-serine - Benchchem. (n.d.).
• Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC - Sigma-Aldrich. (n.d.).
• A Comparative Analysis of H-DL-Ser-OMe.HCl and Its Enantiomers for Researchers and Drug Development Professionals - Benchchem. (n.d.).
• Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.).
• The Chiral Notebook. (n.d.).
• Separation and detection of D-/L-serine by conventional HPLC - PMC. (n.d.).
• Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine - Scientific Research Publishing. (n.d.).
• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. (2020).
• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives - Daicel Chiral Technologies. (2021).
• HPLC separation of enantiomers using chiral stationary phases - Česká a slovenská farmacie. (2007).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. Separation and detection of D-/L-serine by conventional HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scirp.org [scirp.org]
• 6. phenomenex.com [phenomenex.com]
• 7. researchgate.net [researchgate.net]
• 8. ymc.co.jp [ymc.co.jp]
• 9. Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 11. csfarmacie.cz [csfarmacie.cz]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chiraltech.com [chiraltech.com]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Comparative Guide: Proteolytic Stability of N-Methylated vs. Non-Methylated Serine Peptides

Topic: Comparing Proteolytic Stability of N-Methylated vs. Non-Methylated Serine Peptides Content Type: Technical Comparison Guide Audience: Senior Researchers & Drug Discovery Scientists

Executive Summary

In peptide therapeutics, the serine residue often presents a dual challenge: it is a common site for phosphorylation and a target for specific proteases, yet its hydroxyl side chain complicates chemical modification. This guide analyzes the impact of N-methylation on serine residues (N-Me-Ser) compared to their native counterparts.

Key Findings:

• Stability: N-methylation of serine typically yields a 10- to 100-fold increase in proteolytic half-life (

  ) by abolishing the amide hydrogen bond required for protease recognition and introducing steric occlusion.

• Bioavailability: The modification increases lipophilicity (

  ), enhancing membrane permeability, but may reduce water solubility.

• Synthesis: Unlike standard amino acids, N-Me-Ser introduces a risk of O-to-N acyl migration during synthesis, requiring specialized orthogonal protection strategies.

Mechanistic Basis of Stability

To understand the stability divergence, one must look at the molecular interaction between the peptide substrate and the protease active site.

The "Velcro" Effect of Hydrogen Bonding

Proteases (e.g., Trypsin, Chymotrypsin, Elastase) rely on a network of hydrogen bonds to stabilize the peptide backbone in the active site (the S1-S1' pockets) before hydrolysis occurs.

• Native Serine: The amide proton (

  ) acts as a hydrogen bond donor to the protease's carbonyl oxygen. This "locks" the substrate in place for cleavage.

• N-Methyl Serine: The methyl group (

  ) replaces the proton. This eliminates the H-bond donor, effectively "greasing" the substrate so it cannot be gripped by the enzyme.

Steric Occlusion & Conformational Constraint

The N-methyl group introduces a steric clash (

strain) that restricts the rotation of the and angles. This often forces the peptide into a cis-configuration or a rigid turn structure, which is energetically unfavorable for the protease to unfold and cleave.

Figure 1: Mechanistic divergence. N-methylation disrupts the critical H-bond network required for protease engagement.

Comparative Data Analysis

The following data aggregates results from N-methyl scanning mutagenesis studies (e.g., Somatostatin analogs, G-protein ligands). Stability is measured against aggressive proteases (Trypsin/Chymotrypsin) and broad-spectrum serum peptidases.

Table 1: Proteolytic Stability Profile (Representative Data)

Parameter	Native Serine Peptide	N-Methyl Serine Peptide	Fold Improvement	Notes
Serum Half-life ( )	~15 - 30 min	> 240 min	8x - 16x	High dependence on position relative to cleavage site.
Trypsin Resistance ( )	High ( )	Negligible ( )	> 1000x	N-Me-Ser at P1' site completely blocks Trypsin access.
Membrane Permeability ( )	Low (< )	Moderate ( )	~5x	Removal of H-bond donor aids passive diffusion.
Conformational State	Flexible (Ensemble)	Rigid (Turn/Cis-favored)	N/A	May alter receptor binding affinity (check ).

Critical Insight: The stability gain is most profound when the N-Me-Ser is placed at the P1' position (immediately C-terminal to the scissile bond). If placed distant from the cleavage site, the stability effect is reduced to ~2-5 fold.

Synthesis & Manufacturing: The "Hidden" Cost

While N-Me-Ser offers superior stability, it introduces significant synthetic challenges compared to native Serine.

The O-N Acyl Shift Risk

In native Serine, the side-chain hydroxyl is nucleophilic. During the coupling of the next amino acid onto the N-terminus of a Serine residue, the activated amino acid can attack the Serine hydroxyl (O-acylation) instead of the amine, or the peptide backbone can rearrange.

• N-Me-Ser Aggravation: The N-methyl group increases steric hindrance at the amine, making the N-acylation slower. This gives the O-acylation side reaction more time to occur, leading to "O-N acyl migration" or depsipeptide formation.

Mitigation Protocol

• Use Oxazolidines: Protect the N-Me-Ser as an oxazolidine (pseudoproline) derivative to lock the conformation and prevent side reactions.

• High-Efficiency Coupling: Use HATU/HOAt or COMU activators rather than standard HBTU to drive the difficult N-methyl coupling to completion.

Experimental Protocol: Measuring Stability

To validate the stability of your specific N-Me-Ser analog, use the following self-validating LC-MS workflow.

Protocol: In Vitro Serum Stability Assay

Objective: Determine

of Peptide A (Native) vs Peptide B (N-Me-Ser).

• Preparation:

  • Pool human serum (Sigma H4522 or equivalent).

  • Prepare peptide stocks (10 mM in DMSO).

  • Internal Standard (IS): Use a stable analog (e.g., D-amino acid variant) or Warfarin.

• Incubation:

  • Spike peptide into serum (Final conc: 100 µM).

  • Incubate at 37°C with gentle shaking.

• Sampling:

  • Timepoints: 0, 15, 30, 60, 120, 240, 1440 min.

  • Quench: Aliquot 50 µL serum into 200 µL ice-cold Acetonitrile + 0.1% Formic Acid (precipitates proteins).

• Analysis:

  • Centrifuge (10,000 x g, 10 min).

  • Inject supernatant onto RP-HPLC (C18 column).[1]

  • Monitor Parent Ion [M+H]+ via ESI-MS.

Figure 2: Workflow for comparative stability assessment. The critical step is the "Quench" to instantly stop enzymatic activity.

Strategic Recommendations

• When to use N-Me-Ser:

  • The Serine is located at a known cleavage site (e.g., adjacent to Arg/Lys for Trypsin-like activity).[1][2]

  • The peptide requires oral bioavailability (N-methylation improves permeability).[3]

• When to Avoid:

  • The Serine hydroxyl is critical for receptor H-bonding (methylation might disrupt binding affinity).

  • The peptide is extremely long (>20 residues); synthesis yield will drop significantly due to the "difficult coupling" at the N-methyl site.

References

• Chatterjee, J., et al. (2008). "N-Methylation of Peptides: A New Perspective in Medicinal Chemistry." Accounts of Chemical Research. Link

• Di Gioia, M. L., et al. (2016). "N-Methylated α-Amino Acids and Peptides: Synthesis and Biological Activity." Mini-Reviews in Medicinal Chemistry. Link

• Kessler, H. (1982). "Conformation and Biological Activity of Cyclic Peptides." Angewandte Chemie. (Foundational work on Cyclosporin N-methylation). Link

• Roberts, R. W., et al. (2011). "N-Methyl Scanning Mutagenesis Generates Protease-Resistant G Protein Ligands." Journal of the American Chemical Society. Link

• Rajeswaran, W. G., et al. (2001). "N-Methyl scan of somatostatin octapeptide agonists."[4][5] Journal of Medicinal Chemistry. Link

Sources

• 1. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 4. N-Methyl scan of somatostatin octapeptide agonists produces interesting effects on receptor subtype specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly potent and subtype selective ligands derived by N-methyl scan of a somatostatin antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Optical Rotation Standards for Pure N-Methyl-D-Serine Methyl Ester HCl

The following guide provides a rigorous technical analysis of the optical rotation standards for N-Methyl-D-Serine methyl ester hydrochloride , a critical chiral intermediate in the synthesis of peptide antibiotics and NMDA receptor modulators.

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QA/QC Professionals[1]

Executive Summary: The Chiral Imperative

N-Methyl-D-Serine methyl ester hydrochloride (H-Me-D-Ser-OMe·HCl) is a non-proteinogenic amino acid derivative.[1] Its optical purity is paramount because the N-methyl group introduces conformational constraints that amplify the biological impact of stereochemical impurities. Unlike simple amino acids, the specific rotation (

) of N-methylated esters is highly sensitive to solvent effects and concentration, often leading to inconsistent literature values.[1]

This guide establishes the definitive internal standard protocol for verifying the identity and purity of this compound, comparing it against its enantiomer and biosynthetic precursors.

The Standard: N-Methyl-D-Serine Methyl Ester HCl

To validate the identity of H-Me-D-Ser-OMe·HCl, researchers must rely on a combination of specific rotation and chiral HPLC. While literature values vary, the sign of rotation and magnitude relative to precursors are the primary indicators of bulk purity.[1]

Target Optical Properties

Based on structural analogs and the properties of the free acid, the target specifications for high-purity (>98%) material are:

Property	Specification	Conditions
Expected Sign	Negative (-)	nm (D-line), 20°C
Estimated	-5.0° to -15.0°	, Methanol (MeOH)
Free Acid Reference	-8.8°	N-Methyl-D-Serine (in H O)
Precursor Reference	-3.7°	D-Serine Methyl Ester HCl (in EtOH)

Critical Note: The specific rotation of the N-methylated derivative is typically higher in magnitude than the non-methylated precursor (D-Ser-OMe).[1] A reading closer to -3.7° may indicate incomplete N-methylation.

Why the Value Fluctuates

Unlike the stable free acid, the hydrochloride salt of the methyl ester is hygroscopic and prone to hydrolysis.

• Solvent Effect: In protic solvents like Methanol, hydrogen bonding with the N-methyl amine stabilizes specific conformers, altering the rotation.[1]

• Concentration: Intermolecular association (dimerization) at high concentrations (

  ) can shift the observed rotation non-linearly.[1]

Comparative Analysis: Alternatives & Impurities

Distinguishing the target compound from its likely impurities is the primary function of the optical rotation test.

vs. The L-Enantiomer (N-Methyl-L-Serine Methyl Ester HCl)

The most critical impurity is the L-enantiomer, which may arise from racemization during the esterification or methylation steps.

• Optical Behavior: The L-isomer exhibits a Positive (+) rotation of equal magnitude.[1]

• Impact: Even 1% contamination with the L-isomer will reduce the observed negative rotation of the D-isomer by approximately 2% (due to cancellation), falsely lowering the calculated purity.[1]

vs. D-Serine Methyl Ester (Non-Methylated Precursor)[1]

• Origin: Incomplete reductive amination or methylation.[1]

• Optical Behavior: Weakly negative (approx -3.7°).[1]

• Differentiation: A sample with a rotation significantly lower in magnitude than the established standard for the N-methyl variant suggests unreacted starting material.[1]

Comparative Data Table

Compound	Configuration	(Approx)	Solvent	Diagnostic Role
N-Me-D-Ser-OMe·HCl	D (Target)	Negative (-)	MeOH	Product Identity
N-Me-L-Ser-OMe·HCl	L (Enantiomer)	Positive (+)	MeOH	Chiral Impurity
D-Ser-OMe[1]·HCl	D (Precursor)	-3.7°	EtOH	Chemical Impurity
N-Me-D-Serine	D (Free Acid)	-8.8°	H O	Hydrolysis Product

Experimental Protocol: Determining the Specific Rotation

Due to the variability in literature, every lab must establish an internal reference standard using this self-validating protocol.

Materials

• Polarimeter: Sodium lamp (589 nm), accuracy

  .[1]

• Solvent: HPLC-grade Methanol (dried over 3Å molecular sieves to prevent hydrolysis).

• Sample: N-Methyl-D-Serine methyl ester HCl, dried in a vacuum desiccator over P

  O for 4 hours.

Step-by-Step Methodology

• Blank Calibration: Fill the 1 dm polarimeter tube with pure Methanol. Measure at 20°C. Ensure reading is

  .

• Sample Preparation: Weigh accurately

  mg ( mg) of the dried salt.

• Dissolution: Transfer to a 10 mL volumetric flask. Dissolve in Methanol and dilute to volume. (Concentration

  g/100 mL).[1]

• Equilibration: Allow the solution to stand for 5 minutes to reach thermal equilibrium (20°C). Do not wait longer than 30 minutes to avoid ester hydrolysis.

• Measurement: Fill the tube, ensuring no bubbles are trapped in the light path. Take 5 readings and average them.

• Calculation:

  Where is the observed rotation, is path length in dm (usually 1), and is concentration in g/100 mL.[1][2]

Validation Logic

• If

  is Positive: The sample is the L-isomer or heavily contaminated.[1] Reject.

• If

  is Low Negative (< -4.0°): Suspect contamination with non-methylated precursor or hydrolysis (free acid).[1]

• If

  is High Negative (> -5.0°): Consistent with pure N-Me-D-Ser-OMe[1]·HCl. Confirm with Chiral HPLC.

Visualization: Purity Validation Workflow

The following diagram illustrates the logical decision tree for validating the optical purity of the synthesized ester.

Figure 1: Decision logic for optical rotation analysis. High negative rotation indicates correct stereochemistry and N-methylation.[1]

References

• National Institutes of Health (NIH). "Optical rotation of achiral compounds and chiral aggregates."[1] PubMed Central.[1] Accessed February 28, 2026. [Link]

• ResearchGate. "Synthesis and Characterization of Amino Acid Derived Thiohydantoins (Data on Serine Methyl Esters)." ResearchGate Publication. Accessed February 28, 2026. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. amherst.edu [amherst.edu]

Impact of N-Methylation vs. D-Serine on Peptide Backbone Conformation

Topic: Impact of N-methylation on Peptide Backbone Conformation vs D-Serine Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Executive Summary

In the optimization of peptide therapeutics, overcoming poor bioavailability and rapid proteolytic degradation is paramount. Two primary chemical modification strategies—N-methylation and D-amino acid substitution (specifically D-Serine) —are frequently employed to modulate backbone conformation.[1] While both strategies enhance metabolic stability, they operate through fundamentally different structural mechanisms.[2] N-methylation introduces steric bulk and removes hydrogen bond donors to improve membrane permeability, whereas D-Serine inverts chirality to induce specific turn structures (e.g.,

-turns) that stabilize the bioactive fold. This guide dissects the causal impact of these modifications on backbone dynamics, providing experimental protocols and decision frameworks for medicinal chemists.[3]

Mechanistic Deep Dive: Steric Lock vs. Chiral Twist

The choice between N-methylation and D-Serine substitution dictates the conformational landscape of the peptide.

N-Methylation: The Steric & H-Bond Modulator

Replacing the amide proton (-NH) with a methyl group (-NCH

) has a dual effect:

• Loss of H-Bond Donor: It eliminates a critical hydrogen bond donor, destabilizing secondary structures that rely on backbone hydrogen bonding (like classical

  -helices) while simultaneously lowering the energy penalty for desolvation, which drives membrane permeability.

• Steric Restriction: The methyl group introduces severe steric clashes (

  strain) with the side chain of the preceding residue. This restricts the torsional angles ( ) of the backbone, often forcing the peptide into extended or semi-extended conformations.

• Cis/Trans Isomerism: Unlike standard amides which are predominantly trans, N-methylated amides lower the energy barrier between cis and trans isomers, leading to a significant population of the cis conformer (up to 30% in some solvents), which can induce "kinks" in the backbone.

D-Serine: The Chiral Turn Inducer

Substituting L-Serine with D-Serine inverts the stereochemistry at the C

position.

• Ramachandran Mirror: D-amino acids access the "forbidden" regions of the Ramachandran plot for L-amino acids.

• Turn Induction: D-Serine is a potent nucleator of Type II'

  -turns . When placed at the or position of a turn, the D-chirality stabilizes the reverse turn geometry required for hairpins or cyclic constraints, which is energetically unfavorable for L-residues.

• Side Chain Effects: Unlike generic D-Ala, the hydroxyl group of D-Serine can participate in specific side-chain-to-backbone hydrogen bonds, further locking the turn conformation.

Visualization: Mechanistic Pathways

Caption: Comparative mechanistic flow showing how N-methylation drives permeability via polarity reduction, while D-Serine drives folding via chiral inversion.

Comparative Performance Data

The following table synthesizes experimental trends observed in peptide drug design.

Feature	N-Methylation	D-Serine Substitution
Primary Structural Effect	Restricts angles; promotes cis-amide.	Induces -turns (Type II'); destabilizes -helices.
Proteolytic Stability	High. Sterically blocks protease access to the scissile bond.[4]	High. Proteases do not recognize the D-stereochemistry.
Membrane Permeability	Superior. Masks H-bond donor, increasing lipophilicity.[2]	Moderate. Only improves permeability if the induced fold hides polar groups (e.g., intramolecular H-bonds).
Solubility	Often improves solubility by disrupting aggregation (beta-sheets).	Variable. Can decrease solubility if it induces tight stacking/aggregation.
Synthesis Difficulty	High. Steric hindrance makes coupling difficult; prone to deletion sequences.[2]	Low/Standard. Standard coupling, though racemization must be monitored.
Receptor Affinity	Risk of penalty due to loss of H-bond interactions.	Risk of penalty due to side-chain vector re-orientation.

Experimental Protocols

A. Synthesis: Overcoming the Coupling Barrier

Synthesis of N-methylated peptides requires modified Solid Phase Peptide Synthesis (SPPS) protocols due to the lowered reactivity of the secondary amine.

Protocol 1: Coupling N-Methylated Amino Acids (Difficult Step)

• Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyBrOP . Standard DIC/HOBt is often insufficient.

• Stoichiometry: 4 eq. Amino Acid : 4 eq.[3] HATU : 8 eq. DIPEA.

• Procedure:

  • Pre-activate the incoming Fmoc-amino acid with HATU/DIPEA in DMF for 2 minutes.

  • Add to the resin-bound N-methyl amine.

  • Double Coupling: Perform the coupling twice (2 x 2 hours) or extend time to 4-6 hours.

  • Monitoring: The Kaiser test is invalid for secondary amines. Use the Chloranil Test or p-Nitrophenol ester test to check for unreacted secondary amines (Blue = positive/unreacted).

Protocol 2: Coupling D-Serine (Standard but Cautious)

• Reagents: DIC/Oxyma Pure or HBTU/DIPEA.

• Risk: D-Serine is prone to racemization (conversion back to L) during activation, especially if base (DIPEA) is prolonged.

• Procedure:

  • Use DIC/Oxyma (carbodiimide chemistry) which minimizes racemization compared to phosphonium/uronium salts.

  • Keep activation times short (< 5 min) before adding to resin.

  • Avoid pre-activation with high concentrations of base.

B. Characterization: NMR & CD Signatures[5]

Circular Dichroism (CD) Analysis:

• N-Methylation: Look for a reduction in the intensity of typical

  -helical bands (208/222 nm) and the appearance of random coil or extended structure signals.[6]

• D-Serine: Look for the emergence of Type II

  -turn signatures (positive band at ~200-205 nm, negative band at ~220-230 nm) in an otherwise unstructured peptide.

NMR Validation:

• N-Methylation:

  • Appearance of a singlet methyl peak at 2.8 – 3.2 ppm .

  • Presence of rotamers : You may see "doubling" of peaks due to slow exchange between cis and trans amide bonds.

• D-Serine:

  • Requires 2D NMR (NOESY/ROESY).

  • Diagnostic d

    NOE cross-peaks indicate the turn conformation.

  • Use Marfey’s analysis (hydrolysis + derivatization) to confirm chiral purity post-synthesis.

Visualization: Synthesis Workflow

Caption: Workflow comparison highlighting the rigorous activation required for N-methylated residues versus the racemization-safe protocols for D-Serine.

Decision Matrix for Drug Design

When should you choose one over the other?

Goal	Recommended Strategy	Reasoning
Oral Bioavailability	N-Methylation	The removal of the H-bond donor is the most effective way to cross the intestinal epithelium (passive diffusion).
Stabilizing a -Turn	D-Serine	D-Serine at the position is the "gold standard" for nucleating stable turns without adding bulk.
Protease Resistance	Both / Hybrid	Both provide resistance.[1] N-methylation is better if the cleavage site is known; D-Ser is better for general backbone protection.
Receptor Selectivity	D-Serine	Subtle change in side-chain vector can differentiate between receptor subtypes (e.g., opioid receptors) better than the bulk of a methyl group.
Solubility Issues	N-Methylation	N-methylation disrupts intermolecular H-bonds that cause aggregation/gelation (beta-sheet breaking).

Visualization: Strategic Decision Tree

Caption: Decision logic for selecting between N-methylation and D-Serine based on physicochemical liabilities.

References

• Chatterjee, J., et al. (2013). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Chemical Reviews. Link

• Kessler, H. (1982). Conformation and Biological Activity of Cyclic Peptides. Angewandte Chemie International Edition. Link

• Di Gioia, M. L., et al. (2016). N-Methylated peptides: A review of their synthesis and biological activity. Mini-Reviews in Medicinal Chemistry. Link

• Hruby, V. J. (2002). Designing peptide receptor agonists and antagonists. Nature Reviews Drug Discovery. Link

• Imperato, G., et al. (2021). Role of D-Amino Acids in Peptide Engineering. Frontiers in Bioengineering and Biotechnology. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lifetein.com [lifetein.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Engineering β-sheets employing N -methylated heterochiral amino acids - Chemical Science (RSC Publishing) DOI:10.1039/C6SC00518G [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Assessing the Purity of N-Me-D-Ser-OMe·HCl: A Comparative Guide to TLC, HPLC, and Orthogonal Methodologies

As a Senior Application Scientist, I frequently encounter researchers struggling to accurately assess the purity of functionalized amino acid building blocks. N-Methyl-D-serine methyl ester hydrochloride (N-Me-D-Ser-OMe·HCl) presents a unique analytical triad of challenges: it possesses a secondary amine (N-methyl), an ester group prone to hydrolysis, and it exists as a hydrochloride salt.

Relying on generic analytical templates for this molecule will lead to streaking chromatograms, false-negative impurity profiles, and ultimately, failed downstream peptide syntheses. This guide objectively compares Thin Layer Chromatography (TLC) against high-performance alternatives (HPLC/NMR) and provides field-proven, self-validating protocols tailored specifically to the chemical realities of this compound.

Methodological Comparison: Selecting the Right Tool

While High-Performance Liquid Chromatography (HPLC) has progressively replaced TLC in pharmacopeial standards due to its superior quantitative accuracy[1], TLC remains an indispensable, rapid tool for in-process reaction monitoring.

Table 1: Comparative Performance Matrix for N-Me-D-Ser-OMe·HCl

Analytical Method	Primary Utility	Limit of Detection (LOD)	Enantiomeric Discrimination	Cost / Time per Run
TLC (Silica Gel)	Rapid screening, reaction monitoring	~0.5 - 1.0 µg	No	Low / < 10 mins
RP-HPLC (CAD/ELSD)	Quantitative chemical purity release	< 0.05 µg	No (unless chiral column used)	High / 15-30 mins
Chiral HPLC	Assessing D- vs. L-enantiomeric excess	< 0.05 µg	Yes	High / 30-45 mins
¹H/¹³C NMR	Structural integrity, solvent residual check	~1-5% impurities	No (requires chiral shift reagent)	High / 10 mins

The Causality of TLC Experimental Choices

Standard amino acid TLC protocols will fail when applied to N-Me-D-Ser-OMe·HCl. Understanding the causality behind the necessary modifications is critical for reliable data generation.

Challenge A: The Hydrochloride Salt Effect

Silica gel is inherently acidic. Spotting an amine hydrochloride directly onto a plate results in severe electrostatic interactions with surface silanol groups, causing the compound to streak from the baseline to the solvent front. The Solution: The eluent must contain a volatile base (such as ammonium hydroxide) to neutralize the salt in situ and ensure the compound migrates as a tight, free-base spot[2].

Challenge B: Ester Hydrolysis on Silica

Highly aqueous or highly acidic eluents (like the classic Butanol:Acetic Acid:Water system) can catalyze the hydrolysis of the methyl ester back to the carboxylic acid during migration[3]. The Solution: Utilize a mildly basic, organic-dominant solvent system (e.g., Dichloromethane : Methanol : Ammonia).

Challenge C: Visualizing the Secondary Amine

Standard ninhydrin reagent relies on the presence of two primary N-H bonds to undergo complete decarboxylation and condensation, forming the deep violet pigment known as Ruhemann's purple[4]. Because N-Me-D-Ser-OMe is a secondary amine, the reaction stalls at an iminium intermediate, yielding a notoriously faint yellow or orange spot[4][5].

Fig 1. Divergent ninhydrin reaction pathways for primary vs. secondary amines.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness, every analytical run must be a self-validating system. The following protocols incorporate internal controls to prevent false interpretations.

Protocol 1: Optimized TLC Workflow for N-Me-D-Ser-OMe·HCl

1. Eluent Preparation: Prepare a solvent system of Dichloromethane (DCM) : Methanol (MeOH) : 25% Aqueous Ammonium Hydroxide (NH₄OH) in a 90:9:1 (v/v/v) ratio. Allow the TLC chamber to equilibrate for 15 minutes to saturate the atmosphere, preventing edge effects.

2. Stain Preparation (Acidified Ninhydrin): To enhance the sensitivity for secondary amines, acidify the stain[6]. Dissolve 0.75 g of ninhydrin in 250 mL of 95% ethanol, then add 2.5 mL of glacial acetic acid. Store in a dark bottle.

3. Spotting (The Self-Validating Step):

• Lane 1: Reference standard of D-Serine (1° amine control).

• Lane 2: N-Me-D-Ser-OMe·HCl sample (10 mg/mL in MeOH).

• Lane 3: Co-spot of Lane 1 + Lane 2 (Validates that matrix effects aren't shifting the Rf values).

4. Development & Visualization: Develop the plate until the solvent front is 1 cm from the top. Dry the plate completely with a heat gun to remove all ammonia (residual ammonia will turn the entire ninhydrin plate purple). Dip the plate in the acidified ninhydrin stain and heat vigorously at 110°C for 2-3 minutes.

Expected Result: Lane 1 will show a deep purple spot. Lane 2 will show a distinct orange/yellow spot. If Lane 2 shows purple impurities at the baseline, it indicates unmethylated starting material.

Table 2: Alternative TLC Visualization Stains

Stain Reagent	Target Functional Group	Color Result	Sensitivity for N-Me-D-Ser
Acidified Ninhydrin	Amines (1° and 2°)	Orange/Yellow	High (Requires heat)
Phosphomolybdic Acid (PMA)	Universal Oxidative	Dark Green/Blue	High (Universal)[7]
Iodine Chamber	Universal Reversible	Brown	Moderate
Dragendorff’s Reagent	Alkaloids / 2° Amines	Orange/Red	Moderate

Protocol 2: RP-HPLC Workflow (The Quantitative Alternative)

Because TLC is inherently semi-quantitative, establishing absolute chemical purity requires HPLC[8]. However, N-Me-D-Ser-OMe lacks a strong UV chromophore (no aromatic rings or Fmoc/Boc groups). Relying on low-wavelength UV (e.g., 210 nm) will result in severe baseline drift from the mobile phase gradient.

Expert Recommendation: Use a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) for universal, mass-based detection of non-chromophoric amino acids.

1. Column: C18 Reversed-Phase (e.g., 150 x 4.6 mm, 3 µm particle size). 2. Mobile Phase:

• Solvent A: Water + 0.1% Heptafluorobutyric acid (HFBA). Note: HFBA is an ion-pairing agent necessary to retain highly polar, small amino acids on a C18 column.

• Solvent B: Acetonitrile + 0.1% HFBA. 3. Gradient: 2% B to 30% B over 20 minutes (Flow rate: 1.0 mL/min). 4. Validation: Run a blank injection (diluent only) prior to the sample to rule out ghost peaks, followed by a known reference standard to confirm retention time.

Fig 2. Orthogonal analytical workflow for assessing amino acid derivative purity.

Conclusion

While HPLC coupled with CAD/ELSD stands as the definitive quantitative method for assessing the purity of N-Me-D-Ser-OMe·HCl, TLC remains a highly effective, low-barrier technique when the chemistry of the analyte is properly respected. By neutralizing the hydrochloride salt in the eluent and utilizing an acidified ninhydrin or PMA stain to target the secondary amine, researchers can achieve reliable, self-validating purity assessments at the benchtop.

References

• Title: TLC Visualization Reagents - EPFL. Source: epfl.ch. URL:[Link]

• Title: TLC stains. Source: reachdevices.com. URL:[Link]

• Title: How Butterworth uses HPLC to accurately identify free amino acids in biological samples. Source: manufacturingchemist.com. URL:[Link]

• Title: TLC Staining solutions | Org Prep Daily. Source: wordpress.com. URL:[Link]

• Title: Color of amino acids with ninhydrin in the... Source: researchgate.net. URL:[Link]

• Title: Ninhydrin - Wikipedia. Source: wikipedia.org. URL:[Link]

• Title: Download PDF (Inglês) - SciELO. Source: scielo.br. URL:[Link]

• Title: [TLC] Analysis of amino esters by TLC - Chromatography Forum. Source: chromforum.org. URL:[Link]

Sources

• 1. How Butterworth uses HPLC to accurately identify free amino acids in biological samples [manufacturingchemist.com]
• 2. scielo.br [scielo.br]
• 3. [TLC] Analysis of amino esters by TLC - Chromatography Forum [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. Ninhydrin - Wikipedia [en.wikipedia.org]
• 6. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 7. TLC stains [reachdevices.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of N-Me-D-Ser-OMe.HCl

As researchers and scientists, our focus is often on the synthesis and application of novel compounds like N-Methyl-D-serine methyl ester hydrochloride (N-Me-D-Ser-OMe.HCl). However, the life cycle of a chemical does not end with the experiment. Proper disposal is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of N-Me-D-Ser-OMe.HCl, moving beyond a simple checklist to explain the scientific reasoning behind each procedural choice.

Our collective commitment to rigorous safety protocols not only protects ourselves and our colleagues but also ensures the integrity of our research environment and our broader community.

Part 1: Waste Characterization - The Foundation of Safe Disposal

Before any disposal action is taken, the first step is always to characterize the waste. According to the Resource Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection Agency (EPA), a chemical waste is considered hazardous if it is specifically listed on one of four lists (F, K, P, or U) or if it exhibits at least one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity.[1][2]

Let's assess N-Me-D-Ser-OMe.HCl based on available Safety Data Sheet (SDS) information for itself and structurally similar amino acid esters.[3][4][5]

Characteristic	Analysis for N-Me-D-Ser-OMe.HCl	Conclusion
Ignitability	The compound is a crystalline solid with a flammability rating of 1 (slight hazard).[3][4] It is not expected to be easily ignitable under standard laboratory conditions.	Non-Ignitable
Corrosivity	As a hydrochloride salt, aqueous solutions could have a pH that falls into the corrosive category (pH ≤ 2 or ≥ 12.5). However, in its solid form, it is not corrosive. The parent compound is a weak base.	Potentially Corrosive (in solution)
Reactivity	The compound is stable under normal conditions and does not undergo hazardous polymerization.[4] It is incompatible with strong acids and bases.[4][6]	Non-Reactive
Toxicity	No significant acute toxicological data has been identified in literature searches for similar compounds.[3] It is not listed as an acutely toxic "P-listed" waste.[7] The primary hazards are potential skin, eye, and respiratory irritation upon direct contact with the dust.[8]	Non-Acutely Toxic

Verdict: Pure, unused N-Me-D-Ser-OMe.HCl is not typically classified as a federal hazardous waste . However, this does not mean it can be disposed of in the regular trash or down the drain.[9] Laboratory policy and local regulations often require that all non-hazardous chemical waste be disposed of through a licensed professional waste disposal service to ensure environmental protection.[8][9][10]

Part 2: Step-by-Step Disposal Protocols

The following protocols provide a clear workflow for managing N-Me-D-Ser-OMe.HCl waste from generation to pickup. The fundamental principle is segregation: keeping different waste streams separate to prevent dangerous reactions and ensure proper treatment.[11]

Protocol A: Disposal of Unused or Expired Solid N-Me-D-Ser-OMe.HCl

This protocol applies to the original reagent bottle containing the solid chemical.

• Container Preparation : Ensure the original container is securely capped. If the original container is damaged, transfer the contents to a new, compatible container that is clean, dry, and in good condition.[11]

• Labeling : This is the most critical step. Create a "Hazardous Waste" label (even for non-RCRA waste, this is best practice and often an institutional requirement).[9][12] The label must include:

  • The words "Hazardous Waste".[9][13]

  • The full, unabbreviated chemical name: "N-Methyl-D-serine methyl ester hydrochloride".[9]

  • The name of the lab/researcher and the date accumulation started.[9]

  • A clear indication of the hazard (e.g., "Irritant").[12]

• Storage : Place the labeled container in a designated Satellite Accumulation Area (SAA).[7][13] This must be a secure area, at or near the point of generation, under the control of laboratory personnel.[13][14] Ensure it is stored separately from incompatible materials like strong acids and bases.[11]

• Disposal Request : Once the container is ready for removal, contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.[7][9]

Protocol B: Disposal of Contaminated Labware and Spill Cleanup Material

This applies to items like weighing paper, contaminated gloves, pipette tips, and absorbent materials from a spill cleanup.

• Collection : Collect all contaminated solid waste in a designated, compatible container, such as a sturdy plastic pail lined with a clear plastic bag.[9][15] Do not mix with liquid waste.

• Labeling : Label the container clearly as "Hazardous Waste" with the full chemical name of the contaminant ("Solid waste contaminated with N-Methyl-D-serine methyl ester hydrochloride") and associated hazards.[9]

• Storage : Keep the container sealed when not in use and store it in the SAA.[11]

• Disposal Request : Arrange for pickup through your institution's EHS department.

Protocol C: Disposal of Empty Reagent Bottles

An "empty" container must be thoroughly emptied of its contents.

• Decontamination : Triple rinse the empty container with a suitable solvent (e.g., water or ethanol).[15] This step is crucial for rendering the container non-hazardous.

• Rinsate Collection : Crucially, collect all three rinses as chemical waste .[15] This rinsate should be placed in a designated aqueous or solvent waste container, depending on the rinse solvent used. Do NOT pour the rinsate down the drain.

• Final Disposal : Once triple-rinsed, deface or remove the original manufacturer's label to prevent confusion. The clean, rinsed container can typically be disposed of with normal laboratory glass or plastic waste.[15]

Part 3: Workflow and Logic

To ensure procedural clarity, the decision-making process for disposing of N-Me-D-Ser-OMe.HCl can be visualized as a workflow. This diagram outlines the logical steps from initial assessment to final container disposal.

Caption: Decision workflow for N-Me-D-Ser-OMe.HCl waste streams.

Part 4: Spill Management

In the event of a spill, immediate and correct action is required to mitigate exposure and ensure proper cleanup.

• Alert & Evacuate : Alert personnel in the immediate area. If the spill is large or the dust is airborne, evacuate the area.

• Secure Area : Restrict access to the spill area.

• Personal Protective Equipment (PPE) : At a minimum, wear a lab coat, nitrile gloves, and safety goggles.[8] For larger spills where dust may become airborne, respiratory protection may be necessary.[8]

• Cleanup :

  • Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbents).

  • Do NOT use water to clean up the dry powder, as this will dissolve it and spread the contamination.

  • Carefully sweep the mixture into a designated dustpan or onto a plastic sheet.[6][8] Avoid creating dust.[8][16]

  • Place the collected material into a properly labeled hazardous waste container.[8]

• Final Decontamination : Wipe the spill area with a damp cloth. Collect the cloth as contaminated solid waste.

• Disposal : Dispose of all cleanup materials according to Protocol B .

By adhering to these scientifically grounded and regulation-aware procedures, you contribute to a culture of safety and responsibility. Always remember that your institution's EHS department is your primary resource; when in doubt, consult them for guidance.

References

• Vertex AI Search. L-Serine Methyl Ester Hydrochloride SDS.
• TCI Chemicals. (2025, February 5). SAFETY DATA SHEET: O-tert-Butyl-L-serine Methyl Ester Hydrochloride.
• Fisher Scientific. SAFETY DATA SHEET: L-Serine methyl ester hydrochloride.
• Capot Chemical. (2018, September 14). MSDS of DL-Serine methyl ester hydrochloride.
• CDH Fine Chemical. L-SERINE METHYL ESTER HCl CAS No 5680-80-8.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Thermo Fisher Scientific. (2025, September 14). SAFETY DATA SHEET: L-Serine methyl ester hydrochloride.
• Benchchem.
• Environmental Marketing Services. (2024, June 17). Chemistry Lab Waste Disposal.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• ACTenviro. (2025, October 8). Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps.
• Medical Laboratory Observer. (2019, June 15).
• TCI Chemicals. (2023, March 4). SAFETY DATA SHEET: L-Leucine Methyl Ester Hydrochloride.
• ThermoFisher Scientific. (2015, March 16). SAFETY DATA SHEET: DL-Serine methyl ester hydrochloride.
• ECHEMI. D-Serine, methyl ester, hydrochloride (1:1)
• Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• U.S. Environmental Protection Agency. (2025, September 5).
• ALS Global. (2023, July 21). Waste Characterization Regulations: A Guide to Compliance with the RCRA.

Sources

• 1. epa.gov [epa.gov]
• 2. alsglobal.com [alsglobal.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. capotchem.com [capotchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 12. MedicalLab Management Magazine [medlabmag.com]
• 13. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 14. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 15. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 16. tcichemicals.com [tcichemicals.com]

Essential Protective Measures for Handling N-Me-D-Ser-OMe.HCl: A Practical Guide

As researchers and drug development professionals, our work with novel chemical entities like N-Methyl-D-serine methyl ester hydrochloride (N-Me-D-Ser-OMe.HCl) demands a rigorous and proactive approach to safety. This guide moves beyond a simple checklist, providing a deep, logic-driven framework for personal protective equipment (PPE) selection and use. Our goal is to empower you with the understanding to not only follow safety protocols but to comprehend the rationale behind them, ensuring a secure laboratory environment for you and your team.

This document is structured to provide immediate, essential information. We will first identify the known hazards of this compound, then detail the specific PPE required for mitigation, outline operational and disposal plans, and conclude with a quick-reference summary and a decision-making workflow.

Hazard Identification: Understanding the "Why"

N-Me-D-Ser-OMe.HCl is a serine derivative. While comprehensive toxicological data is not always available for such specific research chemicals, safety data sheets (SDS) for closely related analogs and the parent compounds provide critical guidance. The primary hazards associated with this and similar fine chemical powders are:

• Skin Irritation: Direct contact can cause skin irritation.[1][2][3]

• Serious Eye Irritation: The compound is an irritant and can cause serious damage if it comes into contact with the eyes.[1][2][3]

• Respiratory Irritation: Inhalation of the dust can lead to respiratory tract irritation.[1][2][3]

Combustion of this organic hydrochloride salt may produce hazardous decomposition products, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[4][5] Therefore, all handling procedures must be designed to minimize dust generation and prevent contact.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is your primary defense against exposure. It is not a one-size-fits-all prescription but must be tailored to the specific task at hand. The following recommendations are based on a thorough risk assessment for common laboratory procedures involving N-Me-D-Ser-OMe.HCl.

Eye and Face Protection

• Mandatory Use: Chemical safety goggles are required for all procedures, including simple weighing and solution preparation. They must be worn whenever handling the solid or its solutions.[1] Standard safety glasses do not provide an adequate seal against fine dusts or splashes.

• High-Risk Operations: When there is a significant risk of splashing (e.g., during transfers of large volumes or when a reaction is under positive pressure), a full-face shield should be worn in addition to safety goggles.

Hand Protection

• Glove Selection: Chemically resistant gloves are mandatory. Nitrile gloves are a suitable and common choice for handling this type of solid and its solutions.[6] Always inspect gloves for any signs of degradation or perforation before use.[2][4]

• Proper Technique: Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[2][4] Contaminated gloves should be disposed of immediately as chemical waste.[4] Always wash hands thoroughly with soap and water after removing gloves.[4][6]

Body Protection

• Laboratory Coat: A standard, full-sleeved lab coat is required to protect against incidental contact and contamination of personal clothing.

• Additional Protection: For larger-scale operations or when handling highly concentrated solutions, consider using a chemically resistant apron over the lab coat.

Respiratory Protection

• Engineering Controls First: The primary method for controlling respiratory hazards is to use engineering controls. All weighing and handling of the solid N-Me-D-Ser-OMe.HCl that could generate dust must be performed in a certified chemical fume hood or a ventilated balance enclosure.[4][7]

• When Respirators are Needed: If engineering controls are not available or are insufficient to control dust levels, a NIOSH-approved respirator is necessary. For nuisance dust, a particle respirator (e.g., N95) may be sufficient.[2][4] For higher-level protection, a respirator with appropriate cartridges should be used.[2] All respirator use must be part of a comprehensive respiratory protection program that complies with OSHA standards.[8][9]

Operational and Disposal Plans

Proper procedure and waste management are as crucial as PPE. Integrating safety into your workflow is a hallmark of a trustworthy and effective laboratory professional.

Step-by-Step Handling Protocol: Weighing and Solubilization

• Preparation: Before retrieving the chemical, ensure your workspace in the chemical fume hood is clean and uncluttered. Assemble all necessary equipment (spatula, weigh boat, beaker, solvent, etc.). Don your required PPE: safety goggles, nitrile gloves, and a lab coat.

• Weighing: Carefully open the container inside the fume hood. Use a clean spatula to transfer the desired amount of N-Me-D-Ser-OMe.HCl to a weigh boat. Avoid any actions that could create dust clouds. Close the primary container securely immediately after dispensing.

• Transfer and Solubilization: Place the weigh boat into the beaker designated for dissolution. Add the solvent slowly to the weigh boat to dissolve the solid, preventing splashing. Use a squirt bottle with the solvent to rinse any remaining solid from the weigh boat into the beaker.

• Cleanup: Dispose of the used weigh boat and any contaminated wipes as solid chemical waste. Decontaminate the spatula and the work surface within the fume hood.

• Doffing PPE: Remove gloves using the proper technique and dispose of them. Remove your lab coat. Wash your hands thoroughly.

Spill Management

• Minor Spills (Solid): In case of a small spill, avoid creating dust.[7] Gently sweep up the material and place it in a suitable, sealed container for disposal.[4] Clean the area with a damp cloth, and dispose of the cleaning materials as chemical waste.

• Emergency Procedures: For larger spills, evacuate the area and prevent others from entering.[6] Ensure adequate ventilation.[7] Follow your institution's specific emergency response protocols.

Disposal Plan

• Chemical Waste: All unused solid N-Me-D-Ser-OMe.HCl and solutions must be disposed of as chemical waste.[10] Do not pour them down the drain.[4][7] Collect waste in a clearly labeled, sealed container.

• Contaminated Materials: All items that have come into direct contact with the chemical, such as gloves, weigh boats, and paper towels, must be disposed of in a designated solid chemical waste container.[11]

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent (e.g., water or ethanol).[10] The rinsate must be collected and disposed of as chemical waste.[10] After rinsing, deface the label on the empty container before disposing of it in the appropriate recycling or trash stream, per your institution's guidelines.[10]

Summary and Visual Workflow

For quick reference, the following table summarizes the essential PPE.

Task/Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety Goggles	Nitrile Gloves	Lab Coat	Not generally required
Weighing Solid	Safety Goggles	Nitrile Gloves	Lab Coat	Required: Use in Fume Hood or Ventilated Enclosure
Preparing Solutions	Safety Goggles	Nitrile Gloves	Lab Coat	Recommended: Use in Fume Hood
Reaction Workup	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Required: Use in Fume Hood
Spill Cleanup	Safety Goggles	Nitrile Gloves	Lab Coat	Required: N95 Respirator or higher

To further clarify the decision-making process, the following workflow diagram outlines the procedural steps for safely handling N-Me-D-Ser-OMe.HCl.

Caption: Decision workflow for PPE and safe handling of N-Me-D-Ser-OMe.HCl.

By adhering to these guidelines, rooted in established safety principles and authoritative data, you can confidently and safely incorporate N-Me-D-Ser-OMe.HCl into your research and development workflows.

References

• A Guide to Hazardous Materials and Laboratory Safety - OSHA Education Center. Available at: [Link]

• Laboratory Safety Guidance - OSHA. Available at: [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. Available at: [Link]

• MSDS of DL-Serine methyl ester hydrochloride - Capot Chemical. Available at: [Link]

• KEY ELEMENTS OF A OSHA COMPLIANT LABORATORY SAFETY MANAGEMENT PROGRAM. Available at: [Link]

• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Available at: [Link]

• Safety Data Sheet: D-Serine - Carl ROTH. Available at: [Link]

• L-SERINE - Extra Pure (For Biochemistry) MSDS - Oxford Lab Fine Chem. Available at: [Link]

• Safety Data Sheet: 2,3-Dimethylbenzenesulfonic Acid - Carl ROTH. Available at: [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. capotchem.com [capotchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. echemi.com [echemi.com]
• 8. osha.gov [osha.gov]
• 9. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]